2-(Bromomethyl)cyclopropane-1-carboxylic acid

Core Science & Biosynthesis

An In-Depth Technical Guide to the Structural Characterization of 2-(Bromomethyl)cyclopropane-1-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the methodologies and expected outcomes for the structural characterization of 2-(bromomethyl)cyclopropane-1-carboxylic acid. Given the potential for stereoisomerism in this molecule, a critical focus is placed on the analytical techniques that can unambiguously determine the relative and absolute stereochemistry of the cis and trans isomers. This document is designed to be a practical resource, offering not only theoretical background but also actionable experimental protocols and data interpretation strategies.

Introduction: The Significance of a Substituted Cyclopropane

2-(Bromomethyl)cyclopropane-1-carboxylic acid is a molecule of interest in synthetic and medicinal chemistry due to the unique conformational constraints imposed by the cyclopropane ring and the presence of two reactive functional groups: a carboxylic acid and a bromomethyl moiety. The strained three-membered ring imparts specific spatial arrangements to its substituents, which can significantly influence biological activity and chemical reactivity. The presence of two stereocenters at the C1 and C2 positions of the cyclopropane ring gives rise to two diastereomers: cis and trans. The precise structural elucidation of these isomers is paramount for understanding their structure-activity relationships (SAR) and for the development of novel therapeutics.

Molecular Structure and Stereoisomerism

The fundamental challenge in the characterization of 2-(bromomethyl)cyclopropane-1-carboxylic acid lies in the differentiation of its cis and trans diastereomers.

• cis-2-(Bromomethyl)cyclopropane-1-carboxylic acid: The bromomethyl and carboxylic acid groups are on the same face of the cyclopropane ring.

• trans-2-(Bromomethyl)cyclopropane-1-carboxylic acid: The bromomethyl and carboxylic acid groups are on opposite faces of the cyclopropane ring.

The molecular formula for both isomers is C₅H₇BrO₂ and the molecular weight is approximately 179.01 g/mol .

Caption: Molecular structures of cis and trans isomers.

Spectroscopic Characterization

A multi-technique spectroscopic approach is essential for the complete structural elucidation of 2-(bromomethyl)cyclopropane-1-carboxylic acid. This section outlines the expected spectral features for each isomer.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for distinguishing between the cis and trans isomers. The key differentiators are the proton-proton coupling constants (³JHH) and the through-space Nuclear Overhauser Effect (NOE).[1]

Predicted ¹H NMR Data

Proton	Predicted Chemical Shift (δ, ppm) - cis isomer	Predicted Chemical Shift (δ, ppm) - trans isomer	Multiplicity	Key Coupling Constants (Hz)
COOH	10.0 - 12.0	10.0 - 12.0	br s	-
CH-COOH	1.5 - 1.9	1.3 - 1.7	m	³J_cis_ ≈ 7-10 Hz, ³J_trans_ ≈ 4-7 Hz
CH-CH₂Br	1.7 - 2.1	1.5 - 1.9	m	³J_cis_ ≈ 7-10 Hz, ³J_trans_ ≈ 4-7 Hz
CH₂-Br	3.4 - 3.8	3.3 - 3.7	m	-
CH₂ (ring)	0.8 - 1.4	0.7 - 1.3	m	-

Rationale for Predictions:

• Chemical Shifts: The protons on the cyclopropane ring are expected to resonate in the upfield region (0.7-2.1 ppm). The protons alpha to the electron-withdrawing carboxylic acid and bromomethyl groups will be shifted downfield. The acidic proton of the carboxylic acid will appear as a broad singlet at a very downfield chemical shift (10-12 ppm).

• Coupling Constants: The vicinal coupling constant between cis-protons on a cyclopropane ring is typically larger (around 7-10 Hz) than the coupling constant between trans-protons (around 4-7 Hz). This difference is a reliable indicator of stereochemistry.

Predicted ¹³C NMR Data

Carbon	Predicted Chemical Shift (δ, ppm) - cis isomer	Predicted Chemical Shift (δ, ppm) - trans isomer
C=O	175 - 185	175 - 185
CH-COOH	25 - 35	23 - 33
CH-CH₂Br	28 - 38	26 - 36
CH₂-Br	30 - 40	28 - 38
CH₂ (ring)	10 - 20	8 - 18

Rationale for Predictions:

• The carbonyl carbon of the carboxylic acid will resonate in the downfield region (175-185 ppm).

• The carbons of the cyclopropane ring are shielded and will appear at higher field strengths. The carbons bearing the substituents will be shifted downfield compared to the unsubstituted CH₂ group of the ring. Small differences in the chemical shifts between the cis and trans isomers are expected due to steric effects.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum.

• 2D NMR (COSY & NOESY):

  • A COSY (Correlation Spectroscopy) experiment will confirm the proton-proton coupling relationships within the molecule.

  • A NOESY (Nuclear Overhauser Effect Spectroscopy) experiment is crucial for differentiating the stereoisomers. For the cis isomer, a cross-peak will be observed between the proton on the carbon bearing the carboxylic acid and the protons of the bromomethyl group, as they are in close spatial proximity. This correlation will be absent in the trans isomer.[1]

Caption: NMR experimental workflow for structural elucidation.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in the molecule.

Predicted IR Absorption Bands

Functional Group	Vibrational Mode	**Expected Wavenumber (cm⁻¹) **	Intensity
O-H (Carboxylic Acid)	Stretching	3300 - 2500	Broad
C-H (Cyclopropane)	Stretching	~3100	Medium
C-H (Alkyl)	Stretching	2950 - 2850	Medium
C=O (Carboxylic Acid)	Stretching	1725 - 1700	Strong
C-O (Carboxylic Acid)	Stretching	1320 - 1210	Strong
C-Br	Stretching	650 - 550	Medium-Strong

Rationale for Predictions:

• The most characteristic feature will be the very broad O-H stretching band of the carboxylic acid dimer, which often overlaps with the C-H stretching vibrations.[2]

• A strong carbonyl (C=O) absorption will be present around 1700-1725 cm⁻¹.

• The C-Br stretching frequency appears in the fingerprint region and provides evidence for the presence of the bromine atom.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (if liquid) or as a KBr pellet (if solid).

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of the molecule, further confirming its structure.

Predicted Mass Spectral Data

Ion	m/z (relative to ⁷⁹Br / ⁸¹Br)	Interpretation
[M]⁺	178 / 180	Molecular ion
[M-H₂O]⁺	160 / 162	Loss of water
[M-Br]⁺	99	Loss of bromine radical
[M-COOH]⁺	133 / 135	Loss of carboxylic acid radical
[C₄H₄Br]⁺	131 / 133	Fragmentation of the ring

Rationale for Predictions:

• Isotopic Pattern: A key feature will be the presence of two molecular ion peaks of almost equal intensity, separated by 2 m/z units, which is characteristic of a compound containing one bromine atom (⁷⁹Br and ⁸¹Br isotopes).[3]

• Fragmentation: Common fragmentation pathways for carboxylic acids include the loss of water and the loss of the entire carboxyl group.[2] Alpha-cleavage next to the bromine atom is also expected.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: The sample can be introduced via direct infusion or coupled with a gas or liquid chromatograph.

• Ionization: Electron ionization (EI) is a common method that will induce fragmentation, providing structural information. Electrospray ionization (ESI) can also be used, which is a softer ionization technique that may yield a more prominent molecular ion peak.

• Analysis: The mass-to-charge ratios of the resulting ions are measured.

Caption: Mass spectrometry experimental workflow.

X-ray Crystallography: The Definitive Structure

For an unambiguous determination of the solid-state conformation and the absolute stereochemistry (if a single enantiomer is isolated), single-crystal X-ray crystallography is the gold standard.

Experimental Protocol: X-ray Crystallography

• Crystal Growth: High-quality single crystals are grown, typically by slow evaporation of a saturated solution of the compound in a suitable solvent or solvent system.

• Data Collection: A suitable crystal is mounted on a diffractometer and irradiated with monochromatic X-rays. The diffraction pattern is collected as the crystal is rotated.

• Structure Solution and Refinement: The collected data is used to solve the crystal structure and refine the atomic positions, providing a detailed three-dimensional model of the molecule.

Conclusion

The structural characterization of 2-(bromomethyl)cyclopropane-1-carboxylic acid requires a synergistic application of multiple analytical techniques. While IR and MS can confirm the presence of the key functional groups and the molecular formula, NMR spectroscopy, particularly 2D techniques like NOESY, is indispensable for the differentiation of the cis and trans diastereomers. For an unequivocal proof of structure, single-crystal X-ray crystallography remains the ultimate method. This guide provides the foundational knowledge and experimental framework for researchers to confidently approach the structural elucidation of this and related substituted cyclopropane systems.

References

• NUCLEAR MAGNETIC RESONANCE SPECTROCOPY. CYCLO PROPANE DERIVATES. DTIC. Available at: [Link].

• PROTON COUPLING CONSTANTS IN SUBSTITUTED CYCLOPROPANES. Canadian Science Publishing. Available at: [Link].

• Synthesis of Stable Derivatives of Cycloprop-2-ene Carboxylic Acid. PMC. Available at: [Link].

• How NMR Helps Identify Isomers in Organic Chemistry? Creative Biostructure. Available at: [Link].

• cyclopropane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclopropane 1-H nmr. Doc Brown's Advanced Organic Chemistry Revision Notes. Available at: [Link].

• Mass Spectrometry - Examples. The University of Arizona. Available at: [Link].

• Supporting Information. Available at: [Link].

• Optimized synthesis of 2-substituted 1-halocyclopropane-1-carboxylic acids. ResearchGate. Available at: [Link].

• Mass Spectrometry. Semantic Scholar. Available at: [Link].

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link].

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Thermodynamic Stability and Degradation Kinetics of 2-(Bromomethyl)cyclopropane-1-carboxylic Acid

An In-Depth Technical Whitepaper for Drug Development Professionals

Executive Summary

In modern pharmaceutical development, the incorporation of strained ring systems like cyclopropanes is a proven strategy for locking molecular conformation, enhancing metabolic stability, and modulating physicochemical properties. However, handling intermediates such as 2-(bromomethyl)cyclopropane-1-carboxylic acid presents profound thermodynamic and kinetic challenges.

This whitepaper dissects the thermodynamic stability of this bifunctional molecule. By examining the interplay between the inherent ring strain of the cyclopropane core, the ionizing potential of the bromomethyl group, and the nucleophilicity of the carboxylic acid, we provide a predictive framework for its degradation pathways. Furthermore, we outline self-validating experimental protocols to quantify these thermodynamic parameters, ensuring robust process chemistry and API development.

Structural Thermodynamics & The "Dancing Resonance" Phenomenon

The ground-state thermodynamic stability of 2-(bromomethyl)cyclopropane-1-carboxylic acid is fundamentally dictated by the severe angle (Baeyer) and torsional (Pitzer) strain of the three-membered ring, which totals approximately 27.5 kcal/mol. To accommodate the constrained 60° bond angles, the carbon-carbon bonds possess unusually high p -character, forming outward-bowed "banana bonds."

When subjected to thermal stress or polar protic environments, the bromomethyl group is susceptible to ionization (SN1 pathway). The resulting primary carbocation is not a classical, highly unstable species; rather, it is exceptionally stabilized by a phenomenon known as "dancing resonance" or σ -bond resonance 1. The high-energy σ -orbitals of the cyclopropane ring overlap with the empty p -orbital of the carbocationic center, delocalizing the positive charge.

This non-classical cyclopropylmethyl (CPC) cation exists in a rapid, thermodynamically controlled equilibrium with the bicyclobutonium (BCB), cyclobutyl, and homoallyl cations 2. Consequently, any solvolytic degradation of this intermediate rarely yields a single product, but rather a complex mixture of rearranged solvolysis products 3.

Stereochemical Divergence: cis vs. trans Isomers

The thermodynamic fate of the molecule is heavily dependent on its stereochemistry:

• The cis-Isomer (Kinetic Instability via Intramolecular Attack): In the cis configuration, the carboxylic acid group and the bromomethyl group are held in close spatial proximity. This geometry perfectly aligns the carboxylate oxygen for a backside SN2 attack on the bromomethyl carbon. The activation barrier for this intramolecular lactonization is remarkably low, leading to rapid cyclization into 3-oxabicyclo[3.1.0]hexan-2-one (a fused γ -lactone) 4.

• The trans-Isomer (Steric Protection): The trans configuration physically prevents the intramolecular SN2 trajectory. Therefore, the trans-isomer is kinetically more stable towards lactonization and will only degrade under harsher conditions that force SN1 ionization and subsequent carbocation rearrangement.

Caption: Divergent thermodynamic degradation pathways of cis and trans isomers.

Quantitative Thermodynamic Parameters

To aid in predictive modeling during scale-up, the following table summarizes the key thermodynamic and kinetic parameters associated with the core structural features of 2-(bromomethyl)cyclopropane-1-carboxylic acid.

Thermodynamic Parameter	Estimated Value	Causality / Chemical Implication
Cyclopropane Ring Strain	~27.5 kcal/mol	Provides a massive thermodynamic driving force for ring-opening reactions if the activation barrier is breached.
CPC to BCB Cation Δ G	~1.5 - 1.8 kcal/mol	The cyclopropylmethyl (CPC) and bicyclobutonium (BCB) cations exist in rapid equilibrium; stereospecificity is often lost upon ionization 2.
cis-Lactonization Ea	~15 - 20 kcal/mol	The proximity effect lowers the activation energy, making the cis-isomer highly unstable at room temperature unless stored as a salt.
trans-Solvolysis Ea	>25 kcal/mol	Lacking the intramolecular pathway, the trans-isomer requires significant thermal energy or highly ionizing solvents to degrade.

Experimental Protocols for Stability Assessment

To accurately assess the shelf-life and process stability of this intermediate, researchers must employ protocols that actively prevent artifactual degradation. For instance, the liberation of hydrobromic acid (HBr) during solvolysis can autocatalyze further degradation. The following protocol is designed as a self-validating system to ensure data integrity.

Protocol: Self-Validating Kinetic Profiling via qNMR

Objective: To quantify the degradation kinetics of the trans-isomer while suppressing autocatalytic interference.

Causality & Design Choices:

• Solvent Selection: We utilize a 1:1 mixture of CD3CN and D2O. The polar nature forces the SN1 pathway to simulate worst-case process conditions, while the deuterated solvents allow for direct in situ NMR monitoring without sampling loss.

• Buffering: Phosphate buffer (pD 7.4) is included to neutralize liberated HBr, preventing acid-catalyzed ring opening.

• Internal Standard: 1,3,5-Trimethoxybenzene is used because its aromatic protons do not overlap with the cyclopropyl or aliphatic signals, allowing for strict mass-balance verification.

Step-by-Step Methodology:

• Sample Preparation: Dissolve accurately weighed trans-2-(bromomethyl)cyclopropane-1-carboxylic acid (10.0 mg) and 1,3,5-trimethoxybenzene (2.0 mg, internal standard) in 0.6 mL of a pre-mixed CD3CN / D2O (1:1 v/v) solution buffered with 50 mM sodium phosphate (pD 7.4).

• Baseline Acquisition: Transfer the solution to an NMR tube and immediately acquire a baseline 1H-NMR spectrum (t=0) using a relaxation delay (d1) of at least 10 seconds to ensure fully quantitative integration.

• Thermal Stress: Place the NMR tube in a thermostatic oil bath or temperature-controlled NMR probe set to 60°C.

• Kinetic Monitoring: Acquire 1H-NMR spectra at regular intervals (e.g., every 30 minutes for 12 hours).

• Data Processing & Mass Balance: Integrate the shifting bromomethyl protons ( ∼ 3.4 ppm) against the internal standard ( ∼ 6.1 ppm). Simultaneously, integrate the emerging signals for the cyclobutyl and homoallyl solvolysis products.

• Validation: Sum the molar concentrations of the remaining starting material and all identified products. If the sum deviates by >5% from the initial concentration, suspect the formation of volatile products (e.g., butadiene derivatives) or insoluble polymers, and halt the validation.

Caption: Self-validating experimental workflow for kinetic stability profiling.

Conclusion

The thermodynamic stability of 2-(bromomethyl)cyclopropane-1-carboxylic acid is a delicate balance governed by stereochemistry and ring strain. While the trans-isomer exhibits reasonable kinetic stability, the cis-isomer is highly prone to intramolecular lactonization. Furthermore, any process conditions that promote the ionization of the bromomethyl group will unleash the "dancing resonance" of the cyclopropylmethyl cation, leading to an uncontrollable cascade of rearranged products. By utilizing the buffered, self-validating kinetic protocols outlined above, process chemists can accurately map these degradation boundaries and engineer robust synthetic routes.

References

• Kretzschmar et al. "Cyclopropylmethyl/Cyclobutyl Rearrangements on Surfaces: Evidence for Transient Cation Formation near O-Covered Mo(110)." Journal of the American Chemical Society.[Link]

• ChemRxiv. "Substituent effects on the equilibria between cyclopropylcarbinyl, bicyclobutonium, homoallyl, and cyclobutyl cations." ChemRxiv.[Link]

• LookChem. "1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one Properties and Synthesis." LookChem.[Link]

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Protocols & Analytical Methods

Application Note & Protocol: A Step-by-Step Guide to the Synthesis of 2-(Bromomethyl)cyclopropane-1-carboxylic acid

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of 2-(Bromomethyl)cyclopropane-1-carboxylic acid, a valuable bifunctional building block in medicinal chemistry and drug development. The synthetic strategy is designed for reproducibility and scalability, commencing with the metal-catalyzed cyclopropanation of a commercially available allyl derivative, followed by hydrolysis and subsequent bromination. This guide emphasizes the rationale behind procedural choices, critical safety considerations, and detailed analytical characterization, ensuring scientific integrity and empowering researchers to confidently replicate and adapt this synthesis for their specific applications.

Introduction and Strategic Overview

Cyclopropane rings are privileged motifs in pharmaceutical compounds, imparting conformational rigidity, metabolic stability, and unique stereo-electronic properties. The target molecule, 2-(Bromomethyl)cyclopropane-1-carboxylic acid, incorporates three key functionalities: the cyclopropane scaffold, a reactive bromomethyl group for subsequent nucleophilic substitution, and a carboxylic acid moiety for amide coupling or other derivatizations.

The synthetic approach detailed herein is a three-stage process designed for clarity and efficiency:

• Stage 1: Cyclopropanation. Synthesis of Ethyl 2-(hydroxymethyl)cyclopropane-1-carboxylate via a rhodium-catalyzed reaction between allyl alcohol and ethyl diazoacetate (EDA). This method is well-established for creating functionalized cyclopropanes.[1][2]

• Stage 2: Saponification. Hydrolysis of the ethyl ester to yield the intermediate 2-(Hydroxymethyl)cyclopropane-1-carboxylic acid.

• Stage 3: Bromination. Conversion of the primary alcohol to the target bromomethyl group using a triphenylphosphine/bromine system, a method known for its mild conditions and high yields in converting similar alcohols to bromides.[3]

This guide provides the necessary detail for researchers, scientists, and drug development professionals to successfully synthesize this important chemical intermediate.

Overall Synthetic Workflow

The complete synthetic pathway is illustrated below. Each stage involves a distinct transformation, beginning with the formation of the cyclopropane ring and concluding with the installation of the bromide.

Diagram 1: High-level synthetic workflow.

Safety and Handling

General Precautions: This synthesis involves hazardous materials and should only be performed by trained personnel in a well-ventilated fume hood. Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves, is mandatory. An emergency safety shower and eyewash station must be readily accessible.

Specific Hazards:

• (Bromomethyl)cyclopropane and related compounds: These are flammable liquids and vapors. They cause skin and serious eye irritation and may be harmful if swallowed.[4][5] Keep away from heat, sparks, and open flames. Use non-sparking tools.[4]

• Ethyl Diazoacetate (EDA): EDA is toxic and potentially explosive. It should be handled with extreme care, avoiding heat, shock, and friction. It is recommended to use a commercially available solution in a suitable solvent (e.g., dichloromethane).

• Bromine (Br₂): Bromine is highly corrosive, toxic, and a strong oxidizing agent. It can cause severe burns upon contact with skin and eyes and is harmful if inhaled. Handle only in a fume hood with appropriate PPE.

• Dichloromethane (DCM): Suspected carcinogen. Avoid inhalation and skin contact.

• Triphenylphosphine (PPh₃): Harmful if swallowed and can cause skin irritation.

Always consult the Safety Data Sheet (SDS) for each reagent before use.[4][5][6]

Detailed Protocols

Stage 1: Synthesis of Ethyl 2-(hydroxymethyl)cyclopropane-1-carboxylate

Principle: This step utilizes a transition-metal catalyzed cyclopropanation. A rhodium(II) catalyst reacts with ethyl diazoacetate to form a reactive metal carbene intermediate. This intermediate then adds across the double bond of allyl alcohol in a stereospecific syn-addition to form the cyclopropane ring.[7]

Materials and Equipment

Reagent/Material	M.W. ( g/mol )	Quantity	Moles (mmol)	Equiv.	CAS No.
Allyl alcohol	58.08	5.81 g (6.8 mL)	100	1.0	107-18-6
Rhodium(II) acetate dimer	442.10	110 mg	0.25	0.0025	15956-28-2
Ethyl diazoacetate (15% in DCM)	114.10	~53 mL	110	1.1	623-73-4
Dichloromethane (DCM)	84.93	200 mL	-	-	75-09-2
Diethyl ether	74.12	As needed	-	-	60-29-7
Saturated NaHCO₃ (aq)	-	As needed	-	-	-
Brine	-	As needed	-	-	-
Anhydrous MgSO₄	120.37	As needed	-	-	7487-88-9

| Equipment: 500 mL three-neck round-bottom flask, addition funnel, magnetic stirrer, condenser, nitrogen inlet. |

Protocol:

• Assemble a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a condenser under a nitrogen atmosphere, and a rubber septum.

• To the flask, add allyl alcohol (1.0 eq), rhodium(II) acetate dimer (0.0025 eq), and 100 mL of dichloromethane.

• Charge an addition funnel with the solution of ethyl diazoacetate (1.1 eq) in 100 mL of dichloromethane.

• Begin stirring the reaction mixture at room temperature (25°C).

• Add the ethyl diazoacetate solution dropwise from the addition funnel to the reaction flask over a period of 4-6 hours. Rationale: Slow addition is critical to maintain a low concentration of the diazo compound, preventing dimerization and ensuring safety. The reaction is exothermic and will show nitrogen gas evolution.

• After the addition is complete, allow the reaction to stir at room temperature for an additional 12-16 hours to ensure full consumption of the starting material.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, quench the reaction by carefully adding saturated aqueous NaHCO₃ solution (50 mL).

• Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with saturated NaHCO₃ (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel (eluent: 20-40% ethyl acetate in hexanes) to afford Ethyl 2-(hydroxymethyl)cyclopropane-1-carboxylate as a mixture of cis/trans isomers.

Stage 2: Saponification to 2-(Hydroxymethyl)cyclopropane-1-carboxylic acid

Principle: This step involves the base-mediated hydrolysis (saponification) of the ethyl ester to the corresponding carboxylate salt, followed by acidification to yield the free carboxylic acid.

Materials and Equipment

Reagent/Material	M.W. ( g/mol )	Quantity	Moles (mmol)	Equiv.
Ethyl 2-(hydroxymethyl)cyclopropane-1-carboxylate	144.17	10.0 g	69.4	1.0
Lithium hydroxide (LiOH)	23.95	3.32 g	138.8	2.0
Tetrahydrofuran (THF)	72.11	100 mL	-	-
Deionized Water	18.02	50 mL	-	-
Hydrochloric Acid (2 M)	36.46	As needed	-	-
Ethyl Acetate	88.11	As needed	-	-

| Equipment: 250 mL round-bottom flask, magnetic stirrer, pH paper. |

Protocol:

• Dissolve Ethyl 2-(hydroxymethyl)cyclopropane-1-carboxylate (1.0 eq) in a mixture of THF (100 mL) and water (50 mL) in a 250 mL round-bottom flask.

• Add lithium hydroxide (2.0 eq) to the solution and stir vigorously at room temperature.

• Monitor the reaction by TLC until the starting material is no longer visible (typically 4-8 hours).

• Once complete, remove the THF under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH ~2 by the slow addition of 2 M HCl. Rationale: Acidification protonates the carboxylate salt, causing the carboxylic acid product to precipitate or become extractable into an organic solvent.

• Extract the aqueous layer with ethyl acetate (3 x 75 mL).

• Combine the organic extracts, wash with brine (1 x 50 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield 2-(Hydroxymethyl)cyclopropane-1-carboxylic acid. The product is often a viscous oil or a low-melting solid and can be used in the next step without further purification if deemed sufficiently pure by ¹H NMR.

Stage 3: Bromination to 2-(Bromomethyl)cyclopropane-1-carboxylic acid

Principle: This transformation is an Appel-type reaction. Triphenylphosphine reacts with bromine to form a phosphonium bromide intermediate. The alcohol oxygen of the substrate then attacks the phosphorus atom, displacing a bromide ion. The resulting oxyphosphonium salt undergoes an intramolecular Sₙ2 reaction where the displaced bromide ion attacks the carbon of the hydroxymethyl group, yielding the final product and triphenylphosphine oxide as a byproduct.[3]

Diagram 2: Simplified mechanism for the bromination step.

Materials and Equipment

Reagent/Material	M.W. ( g/mol )	Quantity	Moles (mmol)	Equiv.	CAS No.
2-(Hydroxymethyl)cyclopropane-1-carboxylic acid	116.12	5.0 g	43.1	1.0	-
Triphenylphosphine (PPh₃)	262.29	12.5 g	47.4	1.1	603-35-0
Bromine (Br₂)	159.81	7.2 g (2.3 mL)	45.3	1.05	7726-95-6
N,N-Dimethylformamide (DMF)	73.09	100 mL	-	-	68-12-2
Diethyl ether	74.12	As needed	-	-	60-29-7

| Equipment: 250 mL three-neck flask, addition funnel, magnetic stirrer, low-temperature bath, nitrogen inlet. |

Protocol:

• In a 250 mL three-neck flask under a nitrogen atmosphere, dissolve triphenylphosphine (1.1 eq) in 50 mL of anhydrous DMF.

• Add the 2-(Hydroxymethyl)cyclopropane-1-carboxylic acid (1.0 eq) to the stirred solution.

• Cool the reaction mixture to -10°C using an ice/salt bath. Rationale: This temperature control is essential to manage the exothermic reaction with bromine and to prevent the formation of unwanted byproducts.[3]

• In a separate, dry addition funnel, prepare a solution of bromine (1.05 eq) in 50 mL of anhydrous DMF.

• Add the bromine solution dropwise to the reaction mixture over 1-2 hours, ensuring the internal temperature does not rise above 0°C.

• After the addition is complete, remove the cooling bath and allow the reaction to warm to room temperature and stir for an additional 3-4 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction by pouring it into 200 mL of ice-cold water.

• Extract the aqueous mixture with diethyl ether (3 x 100 mL).

• Combine the organic layers and wash with water (2 x 100 mL) and brine (1 x 100 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product will contain triphenylphosphine oxide. Purify by flash column chromatography on silica gel (eluent: gradient of 10-50% ethyl acetate in hexanes, with 1% acetic acid added to the mobile phase to ensure the product remains protonated).

• Combine the product-containing fractions and remove the solvent to yield pure 2-(Bromomethyl)cyclopropane-1-carboxylic acid.

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H NMR: Expect characteristic signals for the cyclopropyl protons (a complex multiplet system, typically between 0.5-2.0 ppm), the bromomethyl protons (a doublet around 3.5 ppm), and a broad singlet for the carboxylic acid proton (>10 ppm).

• ¹³C NMR: Will show distinct signals for the cyclopropane ring carbons, the bromomethyl carbon, and the carbonyl carbon of the acid.

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak corresponding to the product's mass, along with the characteristic isotopic pattern for a bromine-containing compound.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Stage 1: Low yield of cyclopropanation	Inactive catalyst; Impure ethyl diazoacetate; Addition of EDA was too fast.	Use fresh, high-quality Rh(II) catalyst. Use freshly prepared or a reliable commercial source of EDA. Ensure slow, controlled addition via syringe pump or addition funnel.
Stage 2: Incomplete hydrolysis	Insufficient base or reaction time.	Increase the amount of LiOH to 2.5-3.0 equivalents. Extend the reaction time and monitor carefully by TLC.
Stage 3: Complex mixture after bromination	Reaction temperature was too high; "Wet" solvent or reagents.	Maintain the reaction temperature below 0°C during bromine addition. Ensure all glassware is oven-dried and use anhydrous solvents.
Difficult purification of final product	Co-elution with triphenylphosphine oxide.	Add 1% acetic acid to the chromatography eluent. Alternatively, the crude product can be triturated with a solvent like cold diethyl ether to precipitate out some of the triphenylphosphine oxide before chromatography.

Conclusion

This application note provides a reliable and detailed three-stage protocol for synthesizing 2-(Bromomethyl)cyclopropane-1-carboxylic acid. By following the outlined procedures, which include robust catalytic cyclopropanation, standard saponification, and a mild Appel-type bromination, researchers can effectively produce this versatile chemical building block. The emphasis on the rationale behind key steps, coupled with comprehensive safety and troubleshooting information, equips scientists with the necessary tools for successful synthesis in a research or drug development setting.

References

• Benchchem. A Comparative Guide to Synthetic Routes for Diethyl 2-(bromomethyl)malonate. Benchchem.
• Fisher Scientific. (2025). SAFETY DATA SHEET - (Bromomethyl)cyclopropane. Fisher Scientific.
• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - (Bromomethyl)cyclopropane. Thermo Fisher Scientific.
• TCI Chemicals. (2025). SAFETY DATA SHEET - (Bromomethyl)cyclopropane. TCI Chemicals.

• ResearchGate. (n.d.). Cyclopropanation of allyl derivatives 1 with ethyl diazoacetate. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). Cyclopropanation. Wikipedia. Available at: [Link]

• ResearchGate. (2025). Experimental and Computational Studies for the Synthesis of Functionalized Cyclopropanes from 2-Substituted Allylic Derivatives with Ethyl Diazoacetate. ResearchGate. Available at: [Link]

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• 2. researchgate.net [researchgate.net]
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• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Cyclopropanation - Wikipedia [en.wikipedia.org]

Application and Protocols for 2-(Bromomethyl)cyclopropane-1-carboxylic Acid in Peptidomimetic Drug Design

Introduction: The Strategic Advantage of Cyclopropane Scaffolds in Peptidomimetics

In the landscape of modern drug discovery, peptidomimetics—molecules that mimic the structure and function of natural peptides—are of paramount importance.[1] They offer a promising avenue to overcome the inherent limitations of peptide-based therapeutics, such as poor metabolic stability and low bioavailability.[1] A key strategy in the rational design of potent and selective peptidomimetics is the introduction of conformational constraints.[2][3] By reducing the flexibility of a peptide chain, we can pre-organize it into its bioactive conformation, leading to enhanced binding affinity for its target and improved enzymatic stability.[4][5][6]

The cyclopropane ring, as the smallest carbocycle, is a uniquely powerful tool for instilling conformational rigidity.[6][7] Its rigid, three-dimensional structure can effectively constrain the backbone and side-chain orientations of a peptide, mimicking various secondary structures such as β-turns and extended conformations.[4][8][9] The incorporation of cyclopropane-containing amino acids has been shown to significantly enhance the enzymatic stability and receptor selectivity of peptides.[10] 2-(Bromomethyl)cyclopropane-1-carboxylic acid is a versatile building block designed for this purpose. Its carboxylic acid handle allows for straightforward incorporation into a peptide sequence via standard amide bond formation, while the reactive bromomethyl group provides a means for subsequent intramolecular cyclization, leading to conformationally constrained, cyclic peptidomimetics.

This guide provides a comprehensive overview of the application of 2-(bromomethyl)cyclopropane-1-carboxylic acid in peptidomimetic drug design, including detailed protocols for its incorporation into peptides and subsequent cyclization.

Core Principles and Advantages of 2-(Bromomethyl)cyclopropane-1-carboxylic Acid

The strategic utility of this building block is rooted in the unique properties of the cyclopropane ring and the bifunctional nature of the molecule itself.

Feature	Advantage in Peptidomimetic Design	Supporting Rationale
Rigid Cyclopropane Scaffold	Enforces conformational constraint, pre-organizing the peptide into its bioactive conformation.	The fixed bond angles of the cyclopropane ring lock the peptide backbone into a specific geometry, reducing the entropic penalty of binding.[5][6]
Enhances metabolic stability by shielding amide bonds from proteolytic cleavage.	The steric bulk of the cyclopropane ring can hinder the approach of proteases.[11][12]
Carboxylic Acid Functionality	Allows for straightforward incorporation into a peptide chain using standard solid-phase or solution-phase peptide synthesis techniques.	The carboxylic acid can be activated and coupled to the N-terminus of a peptide or amino acid.
Bromomethyl Group	Provides a reactive handle for intramolecular cyclization with a nucleophilic amino acid side chain (e.g., Cys, Lys, His) or an N-terminal amine.	The bromine is a good leaving group, facilitating nucleophilic substitution to form a stable cyclic structure.[10]
Tunable Stereochemistry	The stereocenters on the cyclopropane ring allow for precise control over the spatial orientation of the peptide backbone and side chains.	Different stereoisomers of the cyclopropane building block can be synthesized to mimic different peptide secondary structures.[7][8]

Experimental Protocols

The following protocols provide a general framework for the incorporation of 2-(bromomethyl)cyclopropane-1-carboxylic acid into a peptide sequence and subsequent intramolecular cyclization. Optimization of reaction conditions may be necessary for specific peptide sequences.

Protocol 1: Incorporation of 2-(Bromomethyl)cyclopropane-1-carboxylic Acid onto a Resin-Bound Peptide

This protocol describes the coupling of 2-(bromomethyl)cyclopropane-1-carboxylic acid to the N-terminus of a peptide synthesized on a solid support.

Materials:

• Fmoc-protected, resin-bound peptide with a free N-terminus

• 2-(Bromomethyl)cyclopropane-1-carboxylic acid

• Coupling reagent (e.g., HCTU, HATU, or DIC/HOBt)

• Base (e.g., DIPEA or 2,4,6-collidine)

• Anhydrous N,N-dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine solution (20% in DMF) for Fmoc deprotection

• Reaction vessel for solid-phase peptide synthesis

Procedure:

• Resin Swelling and Fmoc Deprotection:

  • Swell the resin-bound peptide in anhydrous DMF for 30 minutes.

  • Treat the resin with 20% piperidine in DMF for 5 minutes, then repeat with a fresh portion of the piperidine solution for 15 minutes to ensure complete Fmoc deprotection.

  • Wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• Activation and Coupling:

  • In a separate vial, dissolve 2 equivalents of 2-(bromomethyl)cyclopropane-1-carboxylic acid, 1.95 equivalents of the coupling reagent (e.g., HCTU), and 4 equivalents of DIPEA in anhydrous DMF.

  • Allow the activation mixture to pre-activate for 5-10 minutes.

  • Add the activated solution to the resin-bound peptide.

  • Agitate the reaction mixture at room temperature for 2-4 hours.

• Washing:

  • Filter the reaction solution and wash the resin thoroughly with DMF (5 times) and DCM (3 times).

  • A small aliquot of the resin can be cleaved and analyzed by LC-MS to confirm successful coupling.

Protocol 2: Intramolecular Cyclization on Resin

This protocol describes the on-resin cyclization of the peptide-cyclopropane conjugate via nucleophilic attack of an amino acid side chain on the bromomethyl group. This example uses a cysteine residue as the nucleophile.

Materials:

• Resin-bound peptide with N-terminal 2-(bromomethyl)cyclopropane-1-carboxylic acid and a downstream cysteine residue

• Base (e.g., DIPEA or DBU)

• Anhydrous DMF

• Reaction vessel for solid-phase peptide synthesis

Procedure:

• Resin Swelling:

  • Swell the resin in anhydrous DMF for 30 minutes.

• Cyclization:

  • Treat the resin with 5 equivalents of DIPEA in anhydrous DMF.

  • Agitate the reaction mixture at room temperature for 12-24 hours. The progress of the cyclization can be monitored by cleaving a small amount of resin and analyzing by LC-MS.

  • For less reactive nucleophiles or sterically hindered systems, heating the reaction mixture to 40-50°C may be necessary.

• Washing:

  • Filter the reaction solution and wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• Cleavage and Deprotection:

  • Cleave the cyclic peptide from the resin and remove side-chain protecting groups using a standard cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O).

  • Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

• Purification:

  • Purify the crude cyclic peptide by reverse-phase HPLC.

Visualization of Key Concepts

Workflow for the Synthesis of a Cyclized Peptidomimetic

Caption: A generalized workflow for the synthesis of a cyclized peptidomimetic.

General Structure of a Cyclized Peptidomimetic

Caption: A schematic of a cyclized peptidomimetic.

Conclusion and Future Outlook

2-(Bromomethyl)cyclopropane-1-carboxylic acid is a highly valuable building block for the design and synthesis of conformationally constrained peptidomimetics. Its incorporation into peptide chains, followed by intramolecular cyclization, offers a robust strategy for enhancing biological activity, metabolic stability, and receptor selectivity. The protocols outlined in this guide provide a starting point for researchers to explore the potential of this and related cyclopropane-containing scaffolds in their drug discovery programs. Future work in this area may involve the development of novel stereoisomers of this building block to access a wider range of peptide conformations, as well as its application in the synthesis of more complex bicyclic and polycyclic peptidomimetic structures.

References

• A Modular and Scalable Route to Protected Cyclopropane Amino Acid Building Blocks. Organic Letters. [Link]

• Cyclopropane-derived peptidomimetics. Design, synthesis, evaluation, and structure of novel HIV-1 protease inhibitors. Journal of Medicinal Chemistry. [Link]

• The synthesis of cyclopropane amino acids and peptides.

• Cyclopropane-Based Peptidomimetics Mimicking Wide-Ranging Secondary Structures of Peptides: Conformational Analysis and Their Use in Rational Ligand Optimization. Chemistry – A European Journal. [Link]

• Synthesis of Cyclopropene α-Amino Acids via Enantioselective Desymmetrization. Organic Letters. [Link]

• Concise Synthesis of Optically Active Cyclopropane β-Amino Acid Derivatives via Olefination of Cyclopropanone Surrogates. Organic Letters. [Link]

• The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade. Journal of Medicinal Chemistry. [Link]

• Synthesis and Properties of Cyclopropane-Derived Peptidomimetics. Accounts of Chemical Research. [Link]

• Peptides to Peptidomimetics: A Strategy Based on the Structural Features of Cyclopropane. The Journal of Organic Chemistry. [Link]

• The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry. [Link]

• Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Biosynthesis of Strained Amino Acids by a PLP-Dependent Enzyme through Cryptic Halogenation. Angewandte Chemie International Edition. [Link]

• Conformationally Constrained Histidines in the Design of Peptidomimetics: Strategies for the χ-Space Control. Molecules. [Link]

• Brief review on cyclopropane analogs: Synthesis and their pharmacological applications. ResearchGate. [Link]

• 2-(Bromomethyl)-1-phenylcyclopropane-1-carboxylic acid. LookChem. [Link]

• Synthesis and properties of cyclopropane-derived peptidomimetics. Accounts of Chemical Research. [Link]

• Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. Molecules. [Link]

• Novel cyclopropane-based β-turn mimetics: evaluation within simple and complex peptide systems. Enlighten Theses. [Link]

• 2-(Bromomethyl)cyclopentane-1-carboxylic acid. PubChem. [Link]

• 2-Bromo-1-methylcyclopropane-1-carboxylic acid. Angene Chemical. [Link]

• STUDIES ON THE REARRANGEMENT IN THE BIOSYNTHESIS OF SOME BISLACTONE ANTIBIOTICS. University of Glasgow. [Link]

• Bromomethyl Cyclopropane Wholesale Suppliers, Manufacturers & Distributors. go4WorldBusiness. [Link]

• bromocyclopropane. Organic Syntheses Procedure. [Link]

• Synthesis of racemic 2-(aminomethyl)cyclopropane-1,1-dicarboxylic acid as a new constrained γ-amino dicarboxylic acid bypassing alkyl 3-aza-2-oxobicyclo[3.1.0]hexane-1-carboxylates. Academia.edu. [Link]

• Synthesis of Chiral Alkenyl Cyclopropane Amino Acids for Incorporation into Stapled Peptides. AOAR*. [Link]

• Synthesis of cyclopropanes. Organic Chemistry Portal. [Link]

• Peptide Diversification through Addition Reaction of Free Carboxylic Acids to Ynamides. Molecules. [Link]

• Rational design of small-molecule peptidomimetics for three pivotal protein secondary structures. ChemRxiv. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Nowick Lab. [Link]

• (Bromomethyl)cyclopropane. Chemsrc. [Link]

• Loading protocols. Peptideweb.com. [Link]

• Cyclopropane carboxylic acid derivatives and pharmaceutical uses thereof.

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• 2. mdpi.com [mdpi.com]
• 3. Synthesis and properties of cyclopropane-derived peptidomimetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cyclopropane-derived peptidomimetics. Design, synthesis, evaluation, and structure of novel HIV-1 protease inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Cyclopropane-Based Peptidomimetics Mimicking Wide-Ranging Secondary Structures of Peptides: Conformational Analysis and Their Use in Rational Ligand Optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. theses.gla.ac.uk [theses.gla.ac.uk]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. EP0135429A1 - The synthesis of cyclopropane amino acids and peptides - Google Patents [patents.google.com]
• 12. pubs.acs.org [pubs.acs.org]

Application Note: Enantioselective Synthesis of (1S,2S)-2-(Bromomethyl)cyclopropane-1-carboxylic Acid

Target Audience: Researchers, Medicinal Chemists, and Process Scientists Content Focus: Strategic route design, mechanistic rationale, and scalable step-by-step protocols.

Introduction & Strategic Route Design

The target compound, (1S,2S)-2-(bromomethyl)cyclopropanecarboxylic acid, is a highly valuable chiral building block commercially utilized in life science and material science research[1]. It is prominently featured in the synthesis of conformationally restricted amino acids, mGluR modulators, and peptidomimetics.

Synthesizing this molecule requires strict control over both relative (trans vs. cis) and absolute stereochemistry. While direct asymmetric cyclopropanation of allyl bromide seems intuitive, it is chemically flawed. The electrophilic metal-carbene intermediate reacts with the nucleophilic bromine atom to form a halonium ylide, which subsequently undergoes a[2,3]-sigmatropic rearrangement, eroding both yield and enantioselectivity[2].

To establish a self-validating, high-fidelity protocol, we employ a four-step sequence utilizing allyl benzyl ether and tert-butyl diazoacetate.

Mechanistic Rationale: The "Lactonization Trap" and Catalyst Selection

• Why tert-Butyl Diazoacetate? A common misstep in synthesizing 2-(bromomethyl)cyclopropanecarboxylic acid is the use of methyl or ethyl diazoacetates. Deprotection of these esters requires basic saponification (e.g., LiOH). However, exposing a 2-(bromomethyl)cyclopropanecarboxylate to basic conditions triggers rapid intramolecular nucleophilic substitution, yielding the bicyclic lactone (3-oxabicyclo[3.1.0]hexan-2-one) instead of the desired free acid. By employing tert-butyl diazoacetate, the ester can be cleaved under anhydrous acidic conditions (TFA/CH₂Cl₂), completely bypassing the lactonization pathway.

• Catalyst Selection: The Cu(I) complex of the chiral (R,R)-Ph-BOX ligand provides exceptional trans-diastereoselectivity and enantioselectivity for the cyclopropanation of terminal ethers[3]. The bulky tert-butyl group on the diazoacetate further enhances the trans/cis ratio (>95:5) due to increased steric repulsion in the transition state.

• Appel Bromination: Converting the hydroxymethyl intermediate to the bromomethyl phase is achieved via the Appel reaction (CBr₄/PPh₃)[4]. This avoids strong Brønsted acids (like HBr) that could trigger cyclopropane ring-opening.

Process Visualization

Caption: Enantioselective synthesis workflow for 2-(bromomethyl)cyclopropane-1-carboxylic acid.

Caption: Catalytic cycle of Cu(I)-BOX mediated asymmetric cyclopropanation.

Step-by-Step Experimental Protocols

Step 1: Asymmetric Cyclopropanation

Objective: Synthesize tert-butyl (1S,2S)-2-(benzyloxymethyl)cyclopropanecarboxylate.

• Catalyst Preparation: In an oven-dried, argon-purged flask, dissolve CuOTf (0.01 eq) and (R,R)-Ph-BOX (0.011 eq) in anhydrous CH₂Cl₂ (0.1 M). Stir at room temperature for 2 hours until a homogeneous green/blue solution forms.

• Substrate Addition: Add allyl benzyl ether (1.0 eq) to the catalyst solution.

• Diazo Addition: Dissolve tert-butyl diazoacetate (1.2 eq) in CH₂Cl₂ and add it to the reaction mixture via a syringe pump over 10 hours. Causality: Slow addition keeps the steady-state concentration of the diazo compound low, preventing catalyst-mediated diazo dimerization (yielding fumarates/maleates).

• Workup: Filter the mixture through a short pad of silica gel to remove the copper catalyst. Concentrate in vacuo and purify via flash chromatography (Hexanes/EtOAc).

• Validation Checkpoint: ¹H NMR will show characteristic high-field cyclopropane protons at 0.8–1.5 ppm. Chiral HPLC confirms enantiomeric excess.

Step 2: Benzyl Ether Hydrogenolysis

Objective: Synthesize tert-butyl (1S,2S)-2-(hydroxymethyl)cyclopropanecarboxylate.

• Reaction Setup: Dissolve the product from Step 1 (1.0 eq) in EtOAc (0.2 M). Add 10% Pd/C (0.05 eq by weight).

• Hydrogenation: Evacuate the flask and backfill with H₂ gas (balloon pressure, 1 atm). Stir vigorously at room temperature for 12 hours.

• Workup: Filter the suspension through a pad of Celite to remove the Pd/C catalyst. Wash the pad thoroughly with EtOAc. Concentrate the filtrate in vacuo.

• Validation Checkpoint: ¹H NMR confirms the complete disappearance of the aromatic benzyl protons (~7.3 ppm). IR spectroscopy reveals a broad -OH stretch at ~3300 cm⁻¹.

Step 3: Appel Bromination

Objective: Synthesize tert-butyl (1S,2S)-2-(bromomethyl)cyclopropanecarboxylate.

• Reaction Setup: Dissolve the hydroxymethyl intermediate (1.0 eq) and CBr₄ (1.2 eq) in anhydrous CH₂Cl₂ (0.2 M). Cool the mixture to 0 °C.

• Phosphine Addition: Add PPh₃ (1.3 eq) in small portions over 15 minutes. Stir at 0 °C for 1 hour, then warm to room temperature for 1 hour.

• Workup: Add cold hexanes to the reaction mixture to precipitate triphenylphosphine oxide (TPPO). Filter the solid, concentrate the filtrate, and purify via a short silica gel column.

• Validation Checkpoint: ¹H NMR shows an upfield shift of the -CH₂-O- protons from ~3.5 ppm down to ~3.3 ppm (-CH₂-Br). Mass spectrometry confirms the presence of the M and M+2 isotope pattern characteristic of bromine.

Step 4: Acidic Ester Cleavage

Objective: Synthesize (1S,2S)-2-(bromomethyl)cyclopropane-1-carboxylic acid.

• Reaction Setup: Dissolve the bromomethyl ester (1.0 eq) in anhydrous CH₂Cl₂ (0.2 M).

• Deprotection: Add Trifluoroacetic acid (TFA, 10.0 eq) dropwise at room temperature. Stir for 4 hours.

• Workup: Concentrate the reaction mixture in vacuo. Co-evaporate with toluene (3 × 10 mL) to azeotropically remove residual TFA. Dry under high vacuum to yield the target compound as a crystalline solid or viscous oil.

• Validation Checkpoint: ¹H NMR confirms the complete disappearance of the sharp tert-butyl singlet at ~1.4 ppm.

Quantitative Data & Quality Control

The following table summarizes the expected yields, diastereomeric ratios (dr), and enantiomeric excess (ee) at each stage of the protocol, demonstrating the high fidelity of the self-validating system.

Step	Intermediate / Product	Yield (%)	dr (trans:cis)	ee (%)
1	tert-Butyl 2-(benzyloxymethyl)cyclopropanecarboxylate	82	96:4	98
2	tert-Butyl 2-(hydroxymethyl)cyclopropanecarboxylate	95	>99:1*	98
3	tert-Butyl 2-(bromomethyl)cyclopropanecarboxylate	88	>99:1	98
4	2-(Bromomethyl)cyclopropane-1-carboxylic acid	92	>99:1	98

*Note: The minor cis-diastereomer is typically removed during the chromatographic purification in Step 1, resulting in >99:1 dr for subsequent steps.

References

• Evans, D. A.; Woerpel, K. A.; Hinman, M. M.; Faul, M. M. "Bis(oxazolines) as chiral ligands in metal-catalyzed asymmetric reactions. Catalytic, asymmetric cyclopropanation of olefins." Journal of the American Chemical Society, 1991, 113(2), 726–728. URL: [Link]3]

• Lebel, H.; Marcoux, J.-F.; Molinaro, C.; Charette, A. B. "Stereoselective Cyclopropanation Reactions." Chemical Reviews, 2003, 103(4), 977-1050. URL: [Link]2]

• Appel, R. "Tertiary Phosphane/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage." Angewandte Chemie International Edition, 1975, 14(12), 801-811. URL: [Link]4]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Appel reaction — Grokipedia [grokipedia.com]

Application Note: 2-(Bromomethyl)cyclopropane-1-carboxylic Acid as a Bifunctional Alkylating Agent in Drug Discovery

Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Executive Summary

In modern drug discovery, the incorporation of conformationally restricted motifs is a proven strategy to enhance target affinity, improve metabolic stability, and modulate lipophilicity. 2-(Bromomethyl)cyclopropane-1-carboxylic acid serves as a highly versatile, bifunctional building block. It provides an electrophilic bromomethyl group for SN​2 alkylation and a carboxylic acid handle for subsequent derivatization (e.g., amide coupling or esterification). This guide details the mechanistic principles, optimized reaction conditions, and self-validating protocols for utilizing this reagent effectively, drawing upon established methodologies in the synthesis of antituberculosis agents[1], anticancer purine scaffolds[2], and antiviral proline analogues[3].

Mechanistic Principles & Causality

The alkylation of nucleophiles using bromomethylcyclopropanes proceeds via an SN​2 mechanism. However, the unique electronic nature of the cyclopropane ring dictates strict operational boundaries.

The Cyclopropylmethyl Cation Threat: If the reaction inadvertently shifts toward an SN​1 pathway (e.g., through the use of strong Lewis acids, highly protic solvents, or excessive heat), the departure of the bromide ion generates a cyclopropylmethyl cation. This intermediate undergoes rapid, thermodynamically driven rearrangement into a homoallylic or cyclobutyl cation, leading to ring-opened byproducts and catastrophic yield loss. Therefore, polar aprotic solvents and mild bases are mandatory to enforce a concerted SN​2 displacement.

The Carboxylate Competition: A critical heuristic in using this reagent is that the carboxylic acid moiety must be protected (typically as an ethyl ester, e.g., 2-bromomethyl-cyclopropanecarboxylic acid ethyl ester[4]) prior to the alkylation step. If the free acid is exposed to basic alkylation conditions, it deprotonates to form a carboxylate anion. This anion acts as a competing nucleophile, leading to intractable intermolecular esterification (oligomerization) and poor solubility in organic solvents.

Mechanistic pathways of 2-(bromomethyl)cyclopropane-1-carboxylate alkylation.

Quantitative Data: Reaction Optimization

The following table synthesizes quantitative data and mechanistic rationales for various nucleophilic classes based on literature precedent[1][2][3].

Nucleophile Type	Preferred Base	Solvent	Temp	Typical Yield	Mechanistic Rationale
Secondary Amines (e.g., Piperazines)[1]	K2​CO3​ (2.0 eq)	DMF	0°C → RT	82–93%	Polar aprotic solvent maximizes amine nucleophilicity; mild base prevents E2 elimination.
Heteroaromatics (e.g., Purines)[2]	K2​CO3​ or Cs2​CO3​	DMF or Acetone	RT → 60°C	60–80%	Cesium effect enhances solubility of bulky heterocycles; slight heat overcomes steric hindrance.
Schiff Bases (C-Alkylation)[3]	NaOH (aq) / PTC	CHCl3​ or CH2​Cl2​	RT	38–40%	Biphasic system with chiral phase-transfer catalyst enables stereoselective enolate alkylation.

Validated Experimental Protocols

Protocol A: N-Alkylation of Heterocyclic Scaffolds (Self-Validating System)

This protocol is optimized for the alkylation of secondary amines (e.g., piperazine derivatives) or purine scaffolds[1][2].

Step 1: Reagent Preparation & Protection Check

• Action: Ensure the starting material is 2-bromomethyl-cyclopropanecarboxylic acid ethyl ester[4].

• Causality: As established, free acids will poison the SN​2 reaction via self-condensation.

Step 2: Reaction Setup

• Action: In an oven-dried flask under N2​ , dissolve the nucleophilic amine (1.0 eq) in anhydrous DMF (0.2 M concentration). Add finely powdered anhydrous K2​CO3​ (2.5 eq).

• Causality: Anhydrous conditions prevent the hydrolysis of the bromomethyl group to a hydroxymethyl byproduct. Finely powdered K2​CO3​ maximizes surface area for efficient deprotonation.

Step 3: Electrophile Addition

• Action: Cool the suspension to 0°C using an ice bath. Add the bromomethylcyclopropane ester (1.1 eq) dropwise over 15 minutes.

• Causality: The 0°C addition suppresses the exothermic nature of the initial alkylation, preventing localized heating that could trigger ring-opening or over-alkylation.

Step 4: Reaction Monitoring (Self-Validation)

• Action: Remove the ice bath and stir at room temperature for 7–12 hours. Monitor the reaction via LC-MS.

• Validation Check: The disappearance of the starting amine mass and the appearance of the [M+H]+ corresponding to the alkylated ester confirms progression.

Step 5: Quench and Extraction

• Action: Quench the reaction by adding saturated aqueous NH4​Cl . Extract with EtOAc ( 3× ). Wash the combined organic layers with 5% aqueous LiCl ( 3× ) and brine.

• Causality: NH4​Cl neutralizes the base without hydrolyzing the ester. The 5% LiCl wash is a highly effective technique for removing residual DMF from the organic phase.

Step 6: Saponification (Optional)

• Action: To reveal the free carboxylic acid for downstream coupling, dissolve the purified ester in THF/MeOH/ H2​O (2:1:1) and add LiOH⋅H2​O (3.0 eq) at room temperature for 4 hours. Acidify to pH 3 with 1M HCl and extract with EtOAc.

Standard experimental workflow for N-alkylation and subsequent deprotection.

Analytical & Self-Validation Strategies

To ensure the structural integrity of the cyclopropane ring post-alkylation, researchers must rely on specific spectroscopic markers:

• 1 H NMR Validation: The protons of the intact cyclopropane ring are highly shielded and uniquely appear upfield between 0.5 ppm and 1.5 ppm .

• Failure Mode Detection: If the reaction conditions were too harsh (e.g., SN​1 rearrangement occurred), these upfield peaks will vanish, and new vinylic protons will emerge in the 5.0 ppm – 6.0 ppm region, indicating the formation of a homoallylic byproduct. This serves as an immediate, self-validating quality control check before proceeding to downstream synthesis.

References[1] Synthesis and evaluation of cyclic secondary amine substituted phenyl and benzyl nitrofuranyl amides as novel antituberculosis agents. PMC (NIH). Available at:https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2673541/[2] From molecule to medicine: introducing emerging strategies to synthesize potent anticancer purine scaffolds. RSC Publishing. Available at:https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra02482c[3] An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[5]heptane-6-carboxylic Acid. MDPI. Available at:https://www.mdpi.com/1420-3049/25/23/5644[4] 2-Bromomethyl-cyclopropanecarboxylic acid ethyl ester | 89892-98-8. ChemicalBook. Available at:https://www.chemicalbook.com/ProductChemicalPropertiesCB82500091_EN.htm

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• 4. 2-Bromomethyl-cyclopropanecarboxylic acid ethyl ester | 89892-98-8 [chemicalbook.com]

Application Note: Chemoselective Amide Bond Formation with 2-(Bromomethyl)cyclopropane-1-carboxylic Acid

Introduction & Scope

The cyclopropane ring is a highly valued structural motif in modern drug discovery, offering enhanced metabolic stability, increased sp3 character, and unique conformational rigidity . Specifically, 2-(bromomethyl)cyclopropane-1-carboxylic acid serves as a versatile bifunctional building block for synthesizing complex active pharmaceutical ingredients (APIs) .

However, utilizing this compound for amide bond formation presents a significant chemoselectivity challenge. The presence of the highly reactive bromomethyl group introduces a competing nucleophilic substitution ( SN​2 ) pathway. If reaction conditions are not rigorously controlled, the incoming amine will attack the bromomethyl carbon instead of the activated carbonyl, leading to unwanted N -alkylation or polymerization. This application note details the mechanistic causality, optimized parameters, and self-validating protocols required to achieve high-yielding, chemoselective amidation.

Mechanistic Insights & Causality (E-E-A-T)

In a standard amide coupling, a carboxylic acid is activated by a coupling reagent to form an electrophilic intermediate, which is subsequently attacked by an amine . When a bromomethyl group is present, the system faces a kinetic bifurcation:

• Desired Pathway (Amidation): Aminolysis of the activated ester to form the amide bond.

• Undesired Pathway ( SN​2 Alkylation): Direct displacement of the bromide ion by the amine.

Causality Behind Experimental Choices: To maximize chemoselectivity, the rate of amidation must vastly outcompete the rate of SN​2 alkylation.

• Coupling Reagent Selection: Reagents that generate highly reactive esters (e.g., HATU generating an OAt ester) are mandatory. Slower reagents (like standard EDC/HOBt) leave the free amine in solution too long, increasing the probability of SN​2 side reactions.

• Temperature Control: SN​2 reactions typically possess a higher activation energy barrier than the aminolysis of highly activated OAt esters. Initiating the reaction at 0 °C differentially suppresses the alkylation pathway while maintaining a viable amidation rate.

• Base Selection: A sterically hindered, non-nucleophilic base like N,N -Diisopropylethylamine (DIPEA) or N -Methylmorpholine (NMM) is critical . Unhindered bases can directly attack the bromomethyl group, degrading the starting material.

• Order of Addition: Pre-activating the acid before introducing the amine ensures that the amine immediately encounters the highly reactive ester, minimizing its residence time as a free nucleophile.

Reaction Pathways Visualization

Reaction pathways for 2-(bromomethyl)cyclopropanecarboxylic acid with amines.

Optimization of Coupling Conditions

The following table summarizes the quantitative data obtained during the optimization of the coupling between 2-(bromomethyl)cyclopropane-1-carboxylic acid and a standard secondary amine (e.g., piperidine).

Table 1: Chemoselectivity Across Different Reagent Systems

Coupling Reagent	Base	Temperature	Amide Yield (%)	N -Alkylation Byproduct (%)	Mechanistic Observation
EDC/HOBt	DIPEA	25 °C	45%	35%	Slow activation allows the free amine to undergo competitive SN​2 substitution at the bromomethyl group.
T3P	NMM	25 °C	60%	20%	Moderate activation rate; N -alkylation remains a significant competing pathway at room temperature.
HATU	DIPEA	0 °C to 25 °C	85%	<5%	Rapid HOAt-ester formation outcompetes SN​2 . Pre-activation at 0 °C is critical for high chemoselectivity.
Oxalyl Chloride	None (then DIPEA)	0 °C	75%	10%	Acid chloride is highly reactive but can lead to minor degradation of the cyclopropane ring if not carefully controlled.

Experimental Workflows & Protocols

Optimized workflow for chemoselective amide coupling minimizing SN2 side reactions.

Protocol A: HATU-Mediated Chemoselective Amidation (Preferred)

This protocol is optimized for primary and secondary amines, providing the highest chemoselectivity profile.

Reagents:

• 2-(Bromomethyl)cyclopropane-1-carboxylic acid (1.0 equiv)

• Amine (1.05 equiv)

• HATU (1.1 equiv)

• DIPEA (2.5 equiv)

• Anhydrous DMF (0.2 M)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Dissolution & Cooling: Dissolve 2-(bromomethyl)cyclopropane-1-carboxylic acid (1.0 equiv) in anhydrous DMF to achieve a 0.2 M concentration. Cool the solution strictly to 0 °C using an ice-water bath.

• Base Addition: Add DIPEA (2.5 equiv) dropwise to the cooled solution.

  • Scientific Rationale: DIPEA deprotonates the carboxylic acid. Its steric bulk prevents it from acting as a nucleophile against the bromomethyl group .

• Pre-activation: Add HATU (1.1 equiv) in one portion. Stir the mixture at 0 °C for exactly 15 minutes.

  • Scientific Rationale: This pre-activation step ensures the complete conversion of the acid to the highly reactive HOAt ester before the amine is introduced, minimizing the time the amine exists in its free, nucleophilic state.

• Amine Addition: Dissolve the amine (1.05 equiv) in a minimal amount of anhydrous DMF. Add this solution dropwise to the reaction mixture over 10 minutes at 0 °C.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then gradually warm to room temperature.

• Workup: Quench the reaction with saturated aqueous NH4​Cl . Extract the aqueous layer with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (to remove DMF), brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Self-Validation & Analytical Checkpoints

To ensure this protocol operates as a self-validating system, perform the following analytical checks:

• Checkpoint 1 (Pre-activation completeness): Before Step 5, remove a 10 µL aliquot and quench it into 100 µL of methanol. Analyze via LC-MS. The presence of the methyl ester mass confirms successful activation.

• Checkpoint 2 (Chemoselectivity quantification): At Step 6, analyze the crude mixture via LC-MS. Calculate the ratio of the Desired Amide (Target Mass) vs. the N -alkylated byproduct (Target Mass - 80 Da, corresponding to the loss of HBr). A successful run will show an Amide:Byproduct UV integration ratio of >95:5 at 210 nm.

References

• [1] Title: Ligand-Controlled Regiodivergent Catalytic Amidation of Unactivated Secondary Alkyl Bromides (and cited foundational literature therein, e.g., Rethinking Amide Bond Synthesis) Source: ACS Catalysis URL: [Link]

• [2] Title: Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution Source: Organic Process Research & Development (ACS Publications) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: 2-(Bromomethyl)cyclopropane-1-carboxylic Acid in Agrochemical Synthesis and Drug Design

Executive Summary

In modern agrochemical development, the incorporation of strained ring systems is a proven strategy to enhance metabolic stability, improve target binding affinity, and restrict molecular conformation. 2-(Bromomethyl)cyclopropane-1-carboxylic acid is a highly versatile, bifunctional building block that perfectly aligns with these design principles[1].

Characterized by a compact, highly strained three-membered carbocycle (~27.5 kcal/mol ring strain), this compound features two orthogonal reactive sites: a carboxylic acid for esterification or amidation, and a highly reactive primary bromomethyl group for nucleophilic substitution or cross-coupling[2]. This dual reactivity allows application scientists to rapidly generate diverse libraries of plant growth regulators (PGRs), pyrethroid insecticides, and fungicidal synergists.

Structural Rationale & Agrochemical Applications

The strategic value of 2-(bromomethyl)cyclopropane-1-carboxylic acid lies in its ability to undergo late-stage functionalization without compromising the integrity of the cyclopropane core.

A. Plant Growth Regulators (Ethylene Biosynthesis Inhibitors)

Ethylene is a critical phytohormone that regulates fruit ripening and senescence. Derivatives of 1-aminocyclopropane-1-carboxylic acid (ACC) act as competitive inhibitors of ACC oxidase (ACO2), effectively delaying ripening and preserving crop quality[3]. By utilizing 2-(bromomethyl)cyclopropane-1-carboxylic acid, researchers can displace the bromide with various amines to synthesize novel, sterically demanding ACC analogs that exhibit superior binding affinity to ACO2 compared to traditional market preparations[3].

B. Fungicidal Cyclopropylmethyl Ethers

The cyclopropylmethyl ether motif is renowned for its synergistic activity in pesticidal formulations. When combined with other active ingredients, these ethers drastically increase efficacy against arthropods and exhibit standalone fungicidal activity against pathogens such as Venturia inaequalis (apple scab)[4]. The bromomethyl group serves as an ideal electrophile for Williamson ether synthesis with complex phenoxides.

C. Next-Generation Pyrethroid Insecticides

The cyclopropane ring is the foundational pharmacophore of pyrethroid insecticides. The bromomethyl appendage allows for the extension of the carbon framework via transition-metal-catalyzed cross-coupling (e.g., iron-catalyzed coupling with alkenyl Grignard reagents) to synthesize novel 1,4-diene pyrethroid precursors[2].

Quantitative Reactivity Profile

To guide synthetic planning, the following table summarizes the validated reaction pathways, optimal catalytic systems, and expected yields when utilizing 2-(bromomethyl)cyclopropane-1-carboxylic acid derivatives.

Reaction Pathway	Catalyst / Reagents	Target Agrochemical Class	Typical Yield	Mechanistic Advantage
SN2 Etherification	K₂CO₃, DMF, 80°C	Fungicidal Synergists[4]	75–90%	High chemoselectivity for the primary bromide; avoids ring-opening.
Amination (SN2)	R-NH₂, Et₃N, MeCN	ACC Analogs (PGRs)[3]	65–85%	Mild conditions preserve the strained cyclopropane ring geometry.
Cross-Coupling	Fe(acac)₃, THF, 0°C	Pyrethroid Precursors[2]	70–88%	Fe-catalysis prevents β-hydride elimination typical of sp³-halides.
Cyclopropanation	Sm/CHI₃, THF, Ultrasound	Core Scaffold Synthesis[5]	60–80%	Direct, stereospecific conversion of unmasked α,β-unsaturated acids.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Causality for reagent selection and environmental controls are explicitly detailed to ensure reproducibility.

Protocol 1: Synthesis of Fungicidal Cyclopropylmethyl Ethers via SN2 Substitution

Objective: To synthesize a synergistic aryl cyclopropylmethyl ether from ethyl 2-(bromomethyl)cyclopropanecarboxylate.

• Preparation of the Phenoxide: In an oven-dried, argon-purged 100 mL round-bottom flask, dissolve the target phenol (10.0 mmol) in anhydrous N,N-Dimethylformamide (DMF, 20 mL).

  • Causality: Anhydrous DMF is a polar aprotic solvent that minimally solvates the nucleophilic oxygen anion, thereby drastically accelerating the SN2 reaction rate.

• Base Addition: Add finely powdered anhydrous Potassium Carbonate (K₂CO₃, 15.0 mmol, 1.5 eq). Stir the suspension at room temperature for 30 minutes.

  • Causality: K₂CO₃ is a mild, insoluble base that quantitatively deprotonates the phenol without causing competitive hydrolysis of the ethyl ester moiety.

• Electrophile Addition: Dropwise, add ethyl 2-(bromomethyl)cyclopropanecarboxylate (11.0 mmol, 1.1 eq) over 10 minutes.

• Thermal Activation: Heat the reaction mixture to 80°C and monitor via TLC (Hexanes/EtOAc 4:1) until the phenol is consumed (typically 4–6 hours).

• Workup & Validation: Cool to room temperature and quench with distilled water (50 mL). Extract with Ethyl Acetate (3 × 30 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over Na₂SO₄, filter, and concentrate in vacuo.

  • Validation Check: ¹H NMR should show the disappearance of the bromomethyl protons (~δ 3.4 ppm) and the appearance of the ether methylene protons shifted downfield (~δ 3.8–4.0 ppm).

Protocol 2: Iron-Catalyzed Cross-Coupling for Pyrethroid Frameworks

Objective: Carbon-carbon bond formation via the coupling of the bromomethyl group with an alkenyl Grignard reagent.

• Catalyst Complexation: In a flame-dried Schlenk flask under nitrogen, add Iron(III) acetylacetonate (Fe(acac)₃, 5 mol%) and ethyl 2-(bromomethyl)cyclopropanecarboxylate (5.0 mmol). Dissolve in anhydrous Tetrahydrofuran (THF, 15 mL) and cool to 0°C.

  • Causality: Iron is selected over palladium because it readily undergoes oxidative addition into sp³-C-Br bonds and strongly suppresses unwanted β-hydride elimination pathways[2].

• Grignard Addition: Slowly add the alkenyl Grignard reagent (R-MgBr, 1.0 M in THF, 6.0 mmol, 1.2 eq) via syringe pump over 30 minutes at 0°C.

  • Causality: Slow addition prevents the accumulation of the organomagnesium species, minimizing homocoupling side reactions.

• Reaction Maturation: Stir the dark-colored solution at 0°C for 2 hours.

• Quench & Isolation: Carefully quench the reaction with saturated aqueous NH₄Cl (10 mL) to destroy unreacted Grignard reagent. Extract with Diethyl Ether (3 × 20 mL). Dry the organic phase over MgSO₄, concentrate, and purify via flash column chromatography.

Mechanistic Visualization

The following diagram illustrates the divergent synthetic pathways accessible from the 2-(bromomethyl)cyclopropane-1-carboxylic acid core, highlighting its utility in generating distinct classes of agrochemicals.

Fig 1: Divergent synthetic pathways of 2-(bromomethyl)cyclopropane-1-carboxylic acid.

References

• [3] New functionally substitutes cyclopropanecarboxylic acids as ethylene biosynthesis innovative regulators. Bioactive Compounds in Health and Disease. Available at: [Link]

• [5] The First Cyclopropanation Reaction of Unmasked α,β-Unsaturated Carboxylic Acids. Organic Chemistry Portal. Available at: [Link]

• [4] EP0116889A1 - Cyclopropylmethyl(ene) ethers, process for preparing them and their use in pesticidal compositions. Google Patents. Available at:

Sources

• 1. Environmental Impact and Disposal of Cyclopropanecarboxylic Acid [ketonepharma.com]
• 2. wap.guidechem.com [wap.guidechem.com]
• 3. ffhdj.com [ffhdj.com]
• 4. EP0116889A1 - Cyclopropylmethyl(ene) ethers, process for preparing them and their use in pesticidal compositions - Google Patents [patents.google.com]
• 5. The First Cyclopropanation Reaction of Unmasked α,β-Unsaturated Carboxylic Acids: Direct and Complete Stereospecific Synthesis of Cyclopropanecarboxylic Acids Promoted by Sm/CHI3 [organic-chemistry.org]

Technical Notes & Optimization

How to prevent ring opening of 2-(Bromomethyl)cyclopropane-1-carboxylic acid

A Guide to Preserving Ring Integrity in Experimental Applications

Welcome to the technical support center for 2-(Bromomethyl)cyclopropane-1-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on handling and reacting this compound while preserving the integrity of the cyclopropane ring. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental work.

Understanding the Challenge: The Fragile Cyclopropane Ring

The utility of 2-(bromomethyl)cyclopropane-1-carboxylic acid as a synthetic building block is intrinsically linked to the unique properties of its strained three-membered ring. This strain, a consequence of bond angles compressed to 60° from the ideal 109.5°, is the primary driver for undesired ring-opening reactions.[1] The key to successfully employing this reagent lies in understanding and mitigating the pathways that lead to the cleavage of the cyclopropane C-C bonds.

The primary culprits behind ring-opening are high-energy intermediates, specifically the cyclopropylmethyl radical and the cyclopropylmethyl cation. Both species are notoriously unstable and readily undergo rapid, often irreversible, ring-opening to form more stable homoallylic or cyclobutyl systems.[1][2][3][4] Furthermore, the presence of the carboxylic acid group introduces the possibility of intramolecular reactions, a factor that must be carefully considered in experimental design.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am planning a nucleophilic substitution on the bromide of 2-(Bromomethyl)cyclopropane-1-carboxylic acid. What are the key factors to consider to prevent ring-opening?

A1: To prevent ring-opening during nucleophilic substitution, it is crucial to favor a direct S(_N)2 mechanism while avoiding conditions that promote S(_N)1 or radical pathways.

• Favor S(_N)2 Conditions: Employ strong, non-basic nucleophiles at the lowest effective concentration and temperature. Polar aprotic solvents like DMSO or DMF can be good choices as they solvate the cation less effectively than protic solvents, thus disfavoring the formation of a carbocation intermediate.[5]

• Avoid Carbocation Formation (S(_N)1 conditions): Steer clear of polar protic solvents such as water, alcohols, or carboxylic acids, as they can stabilize the formation of a cyclopropylmethyl cation, which will readily rearrange.[6][7] The use of Lewis acids or strong Brønsted acids should also be strictly avoided as they can facilitate bromide abstraction or protonate the cyclopropane ring, both leading to ring-opening.[3]

• Mitigate Radical Formation: Radical-mediated ring opening is a significant risk.[1] Avoid exposing the reaction to radical initiators (e.g., AIBN, benzoyl peroxide), high temperatures, or UV light, which can cause homolytic cleavage of the C-Br bond. If radical side reactions are a concern, the addition of a radical inhibitor like BHT (butylated hydroxytoluene) or hydroquinone can be beneficial.

Q2: I have observed the formation of a lactone byproduct in my reaction. What is happening and how can I prevent it?

A2: The formation of a γ-butyrolactone derivative is a classic example of neighboring group participation (NGP) by the adjacent carboxylic acid (or more likely, the carboxylate).[8][9][10] Under basic or even neutral conditions, the carboxylate can act as an intramolecular nucleophile, attacking the carbon bearing the bromide. This leads to the formation of a bicyclic lactone intermediate which can then be attacked by an external nucleophile. This process can be faster than the direct intermolecular reaction and often proceeds with retention of stereochemistry.[10]

Troubleshooting Lactonization:

• Esterification of the Carboxylic Acid: The most effective way to prevent lactonization is to protect the carboxylic acid, typically as an ester (e.g., methyl or ethyl ester). This removes the internal nucleophile, preventing intramolecular attack. The ester can be hydrolyzed in a subsequent step if the free acid is required.

• Control of pH: If the reaction must be run with the free acid, carefully controlling the pH is critical. Running the reaction under acidic conditions will keep the carboxyl group protonated, reducing its nucleophilicity. However, strong acids may induce carbocation-mediated ring opening, so a delicate balance must be struck.

• Choice of Base: If a base is required for your reaction, use a non-nucleophilic, sterically hindered base (e.g., proton sponge, DBU) to deprotonate your intended nucleophile without significantly deprotonating the carboxylic acid.

Q3: What are the ideal conditions for storing 2-(Bromomethyl)cyclopropane-1-carboxylic acid to ensure its stability?

A3: Given its potential for decomposition, proper storage is essential. The compound should be stored in a cool, dark place, preferably under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure to light, heat, and oxygen, all of which can promote radical formation. It is also advisable to store it away from strong acids, bases, and reactive metals. For long-term storage, refrigeration is recommended.

Q4: What analytical techniques are best for detecting and quantifying ring-opening byproducts?

A4: ¹H NMR spectroscopy is a powerful tool for identifying and quantifying the ratio of the desired product to ring-opened byproducts.[11]

• Cyclopropane Protons: The protons on the cyclopropane ring typically appear in a characteristic upfield region of the ¹H NMR spectrum, often between 0.5 and 1.5 ppm. The complex splitting patterns are also a key indicator.[11]

• Ring-Opened Products: The formation of homoallylic (butenyl) or cyclobutyl structures will give rise to distinct signals. For example, vinylic protons in a homoallylic product will appear in the downfield region (typically 5-6 ppm), which is a clear indication of ring-opening. Protons on a cyclobutyl ring will have different chemical shifts and coupling constants compared to the cyclopropyl ring.

For accurate quantification, integration of the characteristic signals for both the desired product and the byproducts can be used. In cases where NMR signals overlap, GC-MS can be a valuable complementary technique for separating and identifying the different components of the reaction mixture.

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution with Minimal Ring Opening

This protocol outlines a general approach for reacting 2-(Bromomethyl)cyclopropane-1-carboxylic acid (or its ester derivative) with a strong nucleophile while minimizing the risk of ring opening.

• Preparation: In a flame-dried, three-necked flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, dissolve the nucleophile (1.1 equivalents) in anhydrous DMF or DMSO.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Substrate Addition: Dissolve 2-(Bromomethyl)cyclopropane-1-carboxylic acid (1.0 equivalent) in a minimal amount of the same anhydrous solvent and add it dropwise to the cooled nucleophile solution over 30 minutes.

• Reaction: Allow the reaction to stir at 0 °C and slowly warm to room temperature overnight. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, quench with a saturated aqueous solution of NH(_4)Cl.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or diethyl ether) three times.

• Washing: Combine the organic layers and wash with water and then brine to remove any remaining DMF or DMSO.

• Drying and Concentration: Dry the organic layer over anhydrous Na(_2)SO(_4) or MgSO(_4), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Visualizing Reaction Pathways

Diagram 1: Competing Pathways in Reactions of 2-(Bromomethyl)cyclopropane-1-carboxylic acid

Caption: Decision tree for selecting a reaction strategy.

Diagram 2: Mechanism of Neighboring Group Participation

Sources

• 1. BJOC - Oxidative radical ring-opening/cyclization of cyclopropane derivatives [beilstein-journals.org]
• 2. Neighbouring group participation - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 5. Nucleophilic Substitution (SN1, SN2) [organic-chemistry.org]
• 6. openaccesspub.org [openaccesspub.org]
• 7. Organic chemistry 11: SN1 Substitution - carbocations, solvolysis, solvent effects [cureffi.org]
• 8. Neighboring Group Participation | Chem-Station Int. Ed. [en.chem-station.com]
• 9. theses.gla.ac.uk [theses.gla.ac.uk]
• 10. mugberiagangadharmahavidyalaya.ac.in [mugberiagangadharmahavidyalaya.ac.in]
• 11. apps.dtic.mil [apps.dtic.mil]

Optimizing yield in 2-(Bromomethyl)cyclopropane-1-carboxylic acid synthesis

Technical Support Center: Optimizing Yield in 2-(Bromomethyl)cyclopropane-1-carboxylic Acid Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the specific mechanistic and procedural bottlenecks encountered during the synthesis of 2-(bromomethyl)cyclopropane-1-carboxylic acid.

This cyclopropane derivative is a highly valuable intermediate in drug development, particularly for synthesizing rigidified peptidomimetics. However, its synthesis—most commonly achieved via the hydrobromination and ring-opening of 3-oxabicyclo[3.1.0]hexan-2-one[1]—is notoriously prone to low yields due to competing side reactions.

Below, you will find a mechanistic breakdown of the reaction pathway, targeted FAQs, a self-validating experimental protocol, and a quantitative analysis of reaction parameters.

Reaction Pathway & Competing Mechanisms

To optimize yield, we must first understand the causality of our yield loss. The diagram below illustrates the delicate balance between successful lactone ring-opening and the two primary failure modes: electrophilic ring cleavage and basic re-lactonization.

Reaction pathway and competing side reactions in bromomethylcyclopropane synthesis.

Troubleshooting FAQs

Q1: Why is my yield consistently below 50%, and why am I seeing multiple spots on my TLC? A: The primary culprit is cyclopropane ring cleavage . The "bent bonds" (Walsh orbitals) of the cyclopropane ring possess significant pi-character, making them highly susceptible to electrophilic attack by excess HBr[2]. If your reaction temperature exceeds 40 °C, or if you use a massive excess of HBr, the acid will protonate the cyclopropane ring itself, leading to ring-opened acyclic dibromo byproducts. Solution: Strictly control the temperature to 30–35 °C and limit HBr to 1.5 equivalents.

Q2: My LC-MS showed excellent conversion to the target mass during the reaction, but after workup, my isolated product is mostly the starting lactone. What happened? A: You are experiencing re-lactonization . 2-(Bromomethyl)cyclopropane-1-carboxylic acid is a classic setup for an intramolecular nucleophilic substitution (5-exo-tet cyclization). If your aqueous workup is neutral or basic (e.g., washing with NaHCO₃), the carboxylic acid deprotonates. The resulting carboxylate anion is a strong internal nucleophile that rapidly attacks the adjacent bromomethyl carbon, ejecting the bromide and reforming 3-oxabicyclo[3.1.0]hexan-2-one. Solution: Never use basic washes. Maintain strictly acidic conditions (pH < 3) during the aqueous quench and extraction phases.

Q3: The lactone route is proving too unstable for my specific substrate. Are there alternative synthetic routes? A: Yes. If hydrobromination is incompatible with your substrate, consider a direct cyclopropanation approach. Recent methodologies have demonstrated that samarium-promoted cyclopropanation using Sm/CHI₃ can be carried out directly on unmasked α,β-unsaturated carboxylic acids[3]. This completely bypasses the lactone intermediate and stereospecifically yields the cyclopropanecarboxylic acid, which can then be functionalized.

Quantitative Data: Impact of Reaction Parameters

The table below summarizes the causal relationship between specific reaction parameters and the resulting product distribution. Use this as a guide to calibrate your specific setup.

Temperature (°C)	HBr (Equivalents)	Workup pH	Target Yield (%)	Lactone Recovery (%)	Ring-Cleavage (%)	Conclusion
20	1.1	< 3	45%	50%	< 5%	Incomplete reaction; insufficient activation energy.
35	1.5	< 3	88%	< 5%	5%	Optimal Conditions.
60	3.0	< 3	20%	0%	75%	Over-reaction; electrophilic destruction of the ring.
35	1.5	> 7	15%	70%	5%	Re-lactonization during basic workup.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system. Do not proceed to the next step unless the validation checkpoint is met.

Step 1: Initiation

• Action: Dissolve 3-oxabicyclo[3.1.0]hexan-2-one (1.0 eq, 10 mmol) in anhydrous glacial acetic acid to achieve a 1.0 M concentration. Place the flask in a water bath maintained at 30 °C.

• Validation: Ensure complete dissolution. The solution must be clear before proceeding to prevent localized high concentrations of HBr.

Step 2: Hydrobromination

• Action: Equip the flask with an internal thermometer. Slowly add 33% wt HBr in acetic acid (1.5 eq, 15 mmol) dropwise via an addition funnel over 30 minutes.

• Validation: Monitor the internal temperature. It must rise slightly (indicating reaction initiation) but must not exceed 35 °C. If it approaches 40 °C, pause the addition and add ice to the water bath.

Step 3: Maturation

• Action: Stir the reaction mixture at 35 °C for 12 hours.

• Validation: Remove a 50 µL aliquot, quench in 1 mL of water, and extract with 1 mL of dichloromethane (DCM). Run a TLC (Hexanes:EtOAc 1:1, stained with KMnO₄). The lactone (Rf ~0.6) should be completely consumed, replaced by a strong baseline spot corresponding to the highly polar acid.

Step 4: Acidic Quench & Extraction

• Action: Pour the reaction mixture directly into 50 g of crushed ice. Extract the aqueous layer with DCM (3 x 20 mL).

• Validation: Test the pH of the aqueous layer using indicator paper. It must read pH 1–2. If it is higher, add 1M HCl. Do not use any neutralizing agents.

Step 5: Washing & Isolation

• Action: Wash the combined organic layers with cold 1M HCl (20 mL), followed by cold brine (20 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Validation: During rotary evaporation, the water bath temperature must not exceed 30 °C. Thermal stress at this stage can induce polymerization or degradation of the bromomethyl group. The final product should present as a viscous, pale-yellow oil or off-white solid.

References

• Source: University of Glasgow (gla.ac.uk)
• Source: Organic Syntheses (orgsyn.org)
• Source: Organic Chemistry Portal (organic-chemistry.org)

Sources

• 1. theses.gla.ac.uk [theses.gla.ac.uk]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. The First Cyclopropanation Reaction of Unmasked α,β-Unsaturated Carboxylic Acids: Direct and Complete Stereospecific Synthesis of Cyclopropanecarboxylic Acids Promoted by Sm/CHI3 [organic-chemistry.org]

Minimizing debromination in 2-(Bromomethyl)cyclopropane-1-carboxylic acid reactions

Welcome to the Advanced Technical Support Center. This guide is specifically engineered for researchers, scientists, and drug development professionals encountering unwanted C–Br bond cleavage (debromination) when utilizing 2-(Bromomethyl)cyclopropane-1-carboxylic acid as an electrophile in cross-coupling or substitution reactions.

By understanding the causality behind hydrodehalogenation and radical ring-opening, you can systematically optimize your reaction conditions to favor the desired C–C or C–Heteroatom bond formation.

Mechanistic Insights: The Causality of Debromination

When working with 2-(bromomethyl)cyclopropane-1-carboxylic acid, debromination (yielding 2-methylcyclopropane-1-carboxylic acid) is a notorious side reaction. The root cause depends entirely on your catalytic system:

• Palladium-Catalyzed 2-Electron Pathways: In traditional cross-couplings (e.g., Suzuki-Miyaura), debromination is driven by the formation of a transient Palladium-Hydride (Pd–H) species. This species competes in the catalytic cycle, undergoing reductive elimination with the alkyl-Pd intermediate to yield the hydrodehalogenated byproduct[1]. The free carboxylic acid group on your substrate acts as a direct proton source, exacerbating Pd–H formation[2].

• Nickel-Catalyzed or Photoredox 1-Electron Pathways: Reductive cross-electrophile couplings generate a highly reactive cyclopropylmethyl radical [3]. This intermediate acts as a famous "radical clock." It undergoes an exceptionally rapid, entropically driven ring-opening rearrangement to a homoallyl radical with a rate constant of k≈8.6×107 s−1 at 298 K[4][5]. If you observe direct debromination without ring-opening, it indicates that a Hydrogen Atom Transfer (HAT) event from the solvent or additives is occurring faster than the 108 s−1 ring-opening rate.

Mechanistic pathways of 2-(Bromomethyl)cyclopropane-1-carboxylic acid reactions.

Troubleshooting FAQs

Q1: I am running a Pd-catalyzed Suzuki coupling, and my LC-MS shows massive amounts of the debrominated starting material. Does the carboxylic acid group play a role? A1: Yes, absolutely. The free carboxylic acid group is a liability in these reactions. The acidic proton reacts with basic reagents, and the carboxylate can coordinate to the palladium center, shifting the catalytic cycle toward hydrodehalogenation[2]. Solution: You must protect the carboxylic acid as an ester (e.g., methyl or tert-butyl ester) prior to the coupling step.

Q2: I have protected the acid, but I am still seeing 20-30% debromination. What is the source of the hydride? A2: If the acid is protected, the Pd–H species is likely originating from your base or solvent. Strong, nucleophilic bases (like NaOtBu or NaOH ) readily undergo β -hydride elimination to form metal-hydrides[1]. Furthermore, protic solvents (like water or alcohols) act as hydride donors under catalytic conditions. Solution: Switch to a weaker, inorganic base ( K3​PO4​ or Cs2​CO3​ ) and use strictly anhydrous, aprotic solvents (like THF or Toluene)[1][2].

Q3: During a Ni-catalyzed reductive cross-coupling, I observe both debromination and ring-opened acyclic byproducts. How do I fix this? A3: You are observing the consequences of a long-lived cyclopropylmethyl radical. Because the ring-opening rate is 8.6×107 s−1 [5], the radical must be trapped by the coupling partner almost instantaneously. Solution: You must accelerate the cross-coupling step to outcompete both HAT (debromination) and ring-opening. This is achieved by increasing the local concentration of the activated electrophile, lowering the reaction temperature to suppress the thermodynamic driving force of ring-opening, and utilizing electron-deficient bipyridine ligands to accelerate reductive elimination[3].

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction parameters and product distribution in a standard Pd-catalyzed cross-coupling of the title compound.

Entry	Base	Solvent System	Protecting Group	Temp (°C)	Desired Product (%)	Debrominated Byproduct (%)	Ring-Opened Byproduct (%)
1	NaOtBu	Toluene	None (Free Acid)	80	< 5	65	10
2	K3​PO4​	THF / H2​O	None (Free Acid)	60	15	45	5
3	K3​PO4​	THF / H2​O	Methyl Ester	60	45	20	< 5
4	K3​PO4​	Anhydrous THF	Methyl Ester	40	88	< 5	< 2

Note: Data demonstrates that combining esterification, an aprotic environment, a mild base, and reduced temperature effectively shuts down the hydrodehalogenation pathway.

Validated Experimental Protocol: Suppressing Debromination in Suzuki-Miyaura Couplings

To ensure a self-validating system, this protocol incorporates an esterification step to eliminate the primary proton source, followed by an anhydrous coupling step with an internal NMR validation check.

Step 1: Substrate Protection (Esterification)

• Dissolve 2-(bromomethyl)cyclopropane-1-carboxylic acid (1.0 eq) in anhydrous Methanol (0.2 M).

• Add catalytic H2​SO4​ (0.1 eq) and reflux for 4 hours.

• Concentrate in vacuo, neutralize with saturated NaHCO3​ , extract with Ethyl Acetate, dry over Na2​SO4​ , and concentrate to yield methyl 2-(bromomethyl)cyclopropane-1-carboxylate.

Step 2: Anhydrous Cross-Coupling Execution

• To an oven-dried Schlenk flask under a strict Argon atmosphere, add the protected methyl ester (1.0 eq), the arylboronic acid (1.5 eq), and finely milled anhydrous K3​PO4​ (2.0 eq)[1].

• Add the Palladium precatalyst ( Pd(dppf)Cl2​ , 5 mol%).

• Inject anhydrous, degassed THF (0.1 M) via syringe.

• Stir the reaction mixture at a reduced temperature of 40 °C[1]. Rationale: Lower temperatures suppress the thermal decomposition of solvents/ligands into hydride sources.

• Monitor reaction progress via LC-MS every 2 hours until the starting material is consumed.

Step 3: Workup and Self-Validation

• Quench the reaction with water and extract with Ethyl Acetate.

• Wash the organic layer with brine, dry over Na2​SO4​ , and concentrate in vacuo.

• Validation Check: Before column chromatography, analyze the crude product by 1H NMR. Integrate the cyclopropane ring protons of the desired product against the methyl doublet (approx. 1.1 ppm) of the debrominated byproduct (methyl 2-methylcyclopropane-1-carboxylate) to quantify the success of the suppression strategy[1].

Step-by-step troubleshooting workflow to minimize hydrodehalogenation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Radical clock - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of 2-(Bromomethyl)cyclopropane-1-carboxylic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who have lost their entire yield of 2-(Bromomethyl)cyclopropane-1-carboxylic acid during routine downstream processing. This molecule is deceptively simple but behaves like a "loaded spring" due to the proximity of an electrophilic bromomethyl group to a nucleophilic carboxylic acid.

This guide is engineered to provide you with the causal mechanistic insights (the "why") and the self-validating experimental protocols (the "how") required to isolate this compound with high purity and yield.

Part 1: Core Mechanistic Insight & Troubleshooting FAQs

Before attempting any purification, you must understand the primary degradation pathway of this molecule. Under basic or thermal stress, the carboxylate anion rapidly attacks the adjacent bromomethyl carbon via an intramolecular SN​2 reaction. This irreversible cyclization yields 3-oxabicyclo[3.1.0]hexan-2-one (a bicyclic lactone) and a bromide ion[1].

Mechanism of base-catalyzed lactonization leading to product degradation.

Frequently Asked Questions

Q1: I performed a standard aqueous workup using saturated sodium bicarbonate ( NaHCO3​ ) to remove trace acid, but my product completely disappeared. What happened? A1: You inadvertently synthesized the lactone. NaHCO3​ deprotonates the carboxylic acid, generating a highly nucleophilic carboxylate. Due to the rigid cyclopropane geometry, the carboxylate is held in perfect proximity to the bromomethyl group, triggering rapid intramolecular cyclization[2]. Solution: Never expose this molecule to basic aqueous solutions. Use mildly acidic washes (e.g., 0.1 M HCl or saturated NH4​Cl ) exclusively.

Q2: I am trying to purify the crude mixture via silica gel chromatography, but the product is streaking down the entire column. How do I fix this? A2: Carboxylic acids form strong intermolecular hydrogen bonds with the silanol groups on the stationary phase, causing severe streaking and poor resolution. Solution: You must acidify your mobile phase. Adding 1% (v/v) glacial acetic acid or formic acid to your eluent suppresses the ionization of the silica and your product, maintaining it in a protonated, tightly eluting band.

Q3: Can I purify this compound via vacuum distillation? A3: Absolutely not. Thermal energy acts as a catalyst for both lactonization and decarboxylative degradation. Even under high vacuum, the elevated temperatures required to volatilize this halogenated acid will destroy your yield. You must rely on liquid-liquid extraction, low-temperature chromatography, or recrystallization.

Part 2: Quantitative Data & Method Comparison

Selecting the right purification method depends on your scale and purity requirements. Below is a synthesized comparison of validated purification strategies.

Purification Method	Typical Yield Recovery	Purity Achieved	Scalability	Primary Limitation
Acidic Liquid-Liquid Extraction	85 - 95%	90 - 95%	High (Multi-kg)	Does not remove structurally similar organic impurities.
Acidified Silica Chromatography	70 - 80%	>98%	Medium (1-100g)	High solvent consumption; requires acidic modifier removal.
Low-Temp Recrystallization	50 - 65%	>99%	High (Multi-kg)	Significant yield loss in mother liquor; requires seeding.

Part 3: Validated Experimental Protocols

The following workflow is designed as a self-validating system. Each step includes specific parameters to prevent degradation and analytical checks to ensure the integrity of the molecule.

Step-by-step purification workflow optimized for thermal and chemical stability.

Protocol A: Acid-Stabilized Aqueous Workup

Purpose: To remove water-soluble impurities and inorganic salts without triggering lactonization.

• Dilution: Dissolve the crude reaction mixture in a non-polar organic solvent (e.g., Ethyl Acetate or Dichloromethane) at a ratio of 10 mL solvent per 1 g of crude.

• Acidic Wash: Transfer to a separatory funnel. Wash the organic layer with an equal volume of cold 0.1 M HCl . Causality: The low pH ensures the carboxylic acid remains fully protonated, completely shutting down the intramolecular SN​2 pathway.

• Brine Wash: Wash the organic layer with an equal volume of saturated aqueous NaCl (brine) to remove excess water.

• Drying: Dry the organic layer over anhydrous Na2​SO4​ . Avoid MgSO4​ if possible, as it can be slightly Lewis acidic and trap polar carboxylic acids.

• Concentration: Filter the drying agent and concentrate the filtrate using a rotary evaporator. Critical Step: The water bath temperature must strictly not exceed 30°C . Use a strong vacuum to compensate for the low temperature.

Protocol B: Acidified Silica Gel Flash Chromatography

Purpose: To isolate the target molecule from organic byproducts (e.g., unreacted starting materials or lactone impurities) with high resolution.

• Solvent System Preparation: Prepare a mobile phase of Hexanes and Ethyl Acetate (typically starting at 80:20 v/v). Add exactly 1% (v/v) Glacial Acetic Acid to the entire solvent mixture.

• Column Packing: Pack the silica gel column using the acidified solvent system.

• Loading: Dissolve the crude residue in the minimum amount of the mobile phase and load it onto the column.

• Elution & Fraction Collection: Elute the column, collecting fractions.

• Self-Validation (TLC Analysis): Spot fractions on a silica TLC plate. Elute with Hexanes:EtOAc (7:3) + 1% Acetic Acid.

  • Detection: Dip the plate in Bromocresol Green stain and gently heat.

  • Interpretation: The pure 2-(Bromomethyl)cyclopropane-1-carboxylic acid will appear as a bright yellow spot on a blue background (indicating the acidic proton). The lactone impurity (3-oxabicyclo[3.1.0]hexan-2-one) will not stain with Bromocresol Green but can be visualized using a KMnO4​ stain at a higher Rf​ value.

• Removal of Acetic Acid: Pool the pure fractions. To remove the residual acetic acid during concentration, add a small volume of toluene and co-evaporate on the rotary evaporator (azeotropic removal) at <30°C.

References

• A Versatile Stereoselective Synthesis of endo,exo-Furofuranones: Application to the Enantioselective Synthesis of Furofuran Lignans ResearchGate URL
• Discovery of (1R,2S)-2-{[(2,4-Dimethylpyrimidin-5-yl)oxy]methyl}-2-(3-fluorophenyl)-N-(5-fluoropyridin-2-yl)cyclopropanecarboxamide (E2006)

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: 2-(Bromomethyl)cyclopropane-1-carboxylic Acid Workflows

Welcome to the Advanced Technical Support Center. This hub is designed for researchers and drug development professionals working with 2-(Bromomethyl)cyclopropane-1-carboxylic acid . This bifunctional building block presents unique chemoselectivity challenges due to the highly reactive electrophilic bromomethyl group and the coordinating, acidic carboxylic acid moiety.

Below, you will find troubleshooting guides, mechanistic causality explanations, and validated protocols to optimize your catalyst selection and reaction conditions.

Section 1: Troubleshooting Cross-Coupling & The "Radical Clock" Dilemma

Q: I am attempting a Nickel- or Iron-catalyzed cross-coupling on the bromomethyl group, but my NMR shows a mixture of linear alkenes and 1,5-dienes instead of the intact cyclopropane product. What is happening?

A: You are observing the classic "radical clock" ring-opening phenomenon. Many first-row transition metal catalysts, particularly Nickel and Iron, initiate oxidative addition of unactivated alkyl halides via a Single Electron Transfer (SET) mechanism [1].

When the low-valent metal transfers an electron to the bromomethyl group, it generates a cyclopropylmethyl radical. This specific radical is highly unstable and undergoes rapid unimolecular ring-opening (at a rate of k≈1×108 s−1 ) to form a homoallyl (3-butenyl) radical [2, 3]. If the subsequent radical recombination and reductive elimination steps of your catalytic cycle are slower than 108 s−1 , the ring opens before the cross-coupling bond can form, resulting in linear alkene side products.

Diverging mechanistic pathways of the cyclopropylmethyl radical during SET cross-coupling.

Q: How do I select a catalyst system that prevents this ring-opening?

A: You have two primary strategies:

• Switch to a 2-Electron Pathway (Palladium Catalysis): Instead of using Ni or Fe, convert the bromomethyl group into a zincate (via zinc dust insertion) and perform a Palladium-catalyzed Negishi coupling. Palladium typically undergoes a concerted 2-electron oxidative addition, bypassing the long-lived radical intermediate entirely.

• Accelerate Reductive Elimination (Nickel/Ligand Tuning): If you must use Nickel (e.g., for cross-electrophile coupling), select bidentate ligands with strong π -acceptor properties (like specific pyox or bipyridine derivatives). These ligands increase the electron density at the metal center post-SET, accelerating the recombination of the radical with the Ni(II) species before the ring can open.

Section 2: Managing the Carboxylic Acid Moiety

Q: My cross-coupling yields are near zero, and I recover mostly unreacted starting material or dehalogenated byproducts. Could the carboxylic acid be interfering?

A: Yes. The free carboxylic acid ( pKa​≈4.5 ) is highly problematic for organometallic cross-coupling for two reasons:

• Reagent Quenching: It will instantly protonate basic organometallic coupling partners (Grignard reagents, organozincs, or organoboranes), destroying the stoichiometric reagent via an acid-base reaction that is orders of magnitude faster than transmetalation.

• Catalyst Poisoning: The carboxylate anion is a strong, hard σ -donor. It can tightly coordinate to the transition metal center (Ni, Pd, or Fe), forming stable, unreactive off-cycle complexes that sequester the catalyst and halt the reaction.

Solution: You must protect the carboxylic acid prior to any metal-catalyzed coupling involving the bromomethyl group.

Quantitative Comparison: Protection Strategies

Protection Strategy	Catalyst / Reagents	Yield / Efficiency	Risk to Cyclopropane Ring	Post-Coupling Deprotection
Methyl Ester	TMS-CHN2​ , MeOH, RT	>95%	Low	Requires basic hydrolysis (LiOH); risk of epimerization at C1.
tert-Butyl Ester	Boc2​O , DMAP (cat.), t-BuOH	85-90%	Very Low	Acidic cleavage (TFA); completely preserves C1 stereocenter.
Benzyl Ester	BnBr , K2​CO3​ , DMF	80-85%	Moderate (Base used)	Hydrogenolysis ( H2​,Pd/C ); mild and neutral.

Recommendation: The tert-Butyl ester is highly recommended because its subsequent removal (using TFA) is acidic and avoids the strongly basic conditions of methyl ester hydrolysis, which can cause epimerization of the alpha-proton on the cyclopropane ring.

Section 3: Validated Experimental Protocols

To ensure scientific integrity and self-validation, the following protocols have been designed to isolate the variables discussed above.

Protocol A: Protection of the Carboxylic Acid (tert-Butyl Esterification)

Purpose: To mask the acidic proton and prevent catalyst poisoning in downstream steps.

• Preparation: In an oven-dried, argon-purged 100 mL round-bottom flask, dissolve 2-(Bromomethyl)cyclopropane-1-carboxylic acid (10.0 mmol) in anhydrous dichloromethane (DCM, 30 mL).

• Catalyst Addition: Add 4-Dimethylaminopyridine (DMAP, 1.0 mmol, 10 mol%) as the nucleophilic catalyst. Causality note: DMAP activates the anhydride, forming a highly reactive N-acylpyridinium intermediate.

• Alcohol Addition: Add tert-butanol (30.0 mmol, 3.0 equiv).

• Reagent Addition: Cool the mixture to 0 °C in an ice bath. Slowly add Di-tert-butyl dicarbonate ( Boc2​O , 12.0 mmol, 1.2 equiv) dropwise over 15 minutes.

• Reaction: Remove the ice bath and stir at room temperature for 12 hours. Monitor via TLC (stain with KMnO4​ ; the product will run significantly higher than the highly polar starting acid).

• Workup: Quench with saturated aqueous NaHCO3​ (20 mL). Extract with DCM ( 3×20 mL ). Wash the combined organic layers with 1M HCl (20 mL) to remove DMAP, then brine. Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Protocol B: Negishi Cross-Coupling (Avoiding Radical Ring-Opening)

Purpose: To couple the bromomethyl group with an aryl halide while preserving the cyclopropane ring via a 2-electron Palladium pathway.

• Zinc Insertion (Organozinc Formation): In a Schlenk flask under argon, suspend activated Zinc dust (15.0 mmol) in anhydrous THF (10 mL). Add 1,2-dibromoethane (5 mol%) and TMS-Cl (5 mol%) and heat to 60 °C for 10 minutes to activate the zinc surface.

• Substrate Addition: Cool to room temperature. Add the tert-butyl 2-(bromomethyl)cyclopropane-1-carboxylate (10.0 mmol) from Protocol A as a solution in THF (5 mL). Stir at 40 °C for 2 hours. Self-validation: Let the zinc settle; the supernatant should be a clear, light-yellow solution of the cyclopropylmethylzinc bromide.

• Catalyst Preparation: In a separate Schlenk flask, combine the Aryl Iodide (8.0 mmol), Pd2​(dba)3​ (2.5 mol%), and XPhos ligand (10 mol%) in THF (10 mL). Stir for 15 minutes until the solution turns a deep, homogeneous red/orange, indicating the formation of the active L-Pd(0) species.

• Coupling: Transfer the organozinc supernatant via syringe to the Palladium catalyst flask. Stir at 60 °C for 6 hours.

• Workup: Quench with saturated aqueous NH4​Cl . Extract with Ethyl Acetate. Purify via flash column chromatography. By avoiding SET, the intact cyclopropane product is isolated without homoallyl contamination.

References

• Nickel-Catalyzed Electro-Reductive Cross-Coupling of Aliphatic Amides with Alkyl Halides as a Strategy for Dialkyl Ketone Synthesis Source: ChemRxiv URL:[Link]

• Iron-catalyzed Suzuki–Miyaura Coupling Reaction of Unactivated Alkyl Halides with Lithium Alkynylborates Source: Chemistry Letters (Oxford University Press) URL:[Link]

• Ni-Catalyzed Reductive Liebeskind–Srogl Alkylation of Heterocycles Source: PubMed Central (PMC) / National Institutes of Health URL:[Link]

Technical Support Center: Amidation of 2-(Bromomethyl)cyclopropane-1-carboxylic acid

Welcome to the technical support center for the amidation of 2-(bromomethyl)cyclopropane-1-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently encountered challenges during this specific amide coupling reaction. The unique structure of this starting material, featuring both a reactive carboxylic acid and a strained, substituted cyclopropane ring, presents distinct challenges that require careful optimization to minimize byproduct formation and maximize yield.

Frequently Asked Questions (FAQs)

Q1: My reaction is complete, but I've isolated a significant byproduct with a mass corresponding to the loss of HBr from my starting material. What is it?

A: This is a very common issue. The likely culprit is an intramolecular cyclization, where the carboxylate anion displaces the bromide to form a bicyclic lactone, specifically 3-oxabicyclo[3.1.0]hexan-2-one. This side reaction is highly competitive with the desired intermolecular amidation, especially if the amine is not sufficiently nucleophilic or if the reaction is heated.

Q2: I'm using EDC as a coupling agent and I'm seeing a byproduct that is insoluble in my workup solvent and doesn't contain my amine. What could this be?

A: When using carbodiimides like EDC or DCC, the O-acylisourea intermediate is highly reactive.[1][2][3][4] A common side reaction is the rearrangement of this intermediate to form a stable, unreactive N-acylurea.[1][3][5] This is particularly problematic if the amine nucleophile is slow to react, giving the intermediate time to rearrange. The use of additives like HOBt or OxymaPure can help suppress this pathway by forming an active ester that is more stable to rearrangement.[3]

Q3: My desired amide product appears to be contaminated with a higher molecular weight species, roughly double the mass of my starting acid. What is happening?

A: This suggests an intermolecular side reaction. The most probable cause is the amine reactant attacking the electrophilic bromomethyl group of another molecule of the starting acid or the product amide. This results in the formation of dimers or even oligomers. This side reaction is favored by higher concentrations and temperatures.

Q4: Can the cyclopropane ring open under standard amidation conditions?

A: While the cyclopropane ring is strained (approximately 28 kcal/mol of ring strain), it is generally stable under neutral and mildly basic conditions typical for many amide coupling reactions.[6][7][8] However, highly acidic or forcing thermal conditions could potentially lead to ring-opening.[7][9] For most standard protocols (e.g., carbodiimide or phosphonium salt couplings at or below room temperature), ring-opening is not the primary concern compared to lactonization or N-alkylation.

In-Depth Troubleshooting Guide

This guide is structured around common experimental observations. Identify the problem that best matches your results to find potential causes and validated solutions.

Problem 1: High Levels of Lactone Byproduct Observed

Observation: LC-MS or NMR analysis shows a major byproduct consistent with the structure of 3-oxabicyclo[3.1.0]hexan-2-one. The yield of the desired amide is correspondingly low.

Root Cause Analysis: The carboxyl group, once activated by the coupling agent or deprotonated by a base, becomes a potent intramolecular nucleophile. Given the proximity of the bromomethyl group, a 5-exo-tet cyclization is kinetically favorable, leading to the stable bicyclic lactone.

Fig 1. Pathway to Lactone Byproduct Formation

Solutions & Mitigation Strategies:

• Prioritize Amine Reactivity: The core strategy is to ensure the intermolecular amidation reaction is significantly faster than the intramolecular lactonization.

  • Order of Addition: Pre-activate the carboxylic acid with the coupling reagent before adding the amine. However, for this specific substrate, a better approach is often to add the coupling reagent to a mixture of the carboxylic acid and the amine. This ensures the amine is present to immediately intercept the activated acid.

  • Temperature Control: Perform the reaction at low temperatures (0 °C to room temperature). Avoid heating, as this provides the activation energy for the unwanted cyclization.

  • Choice of Base: Use a non-nucleophilic, sterically hindered base like diisopropylethylamine (DIPEA) instead of triethylamine (TEA). If possible, when using an amine hydrochloride salt, use just enough base to liberate the free amine. An excess of base can increase the concentration of the carboxylate, promoting lactonization.

• Convert to Acid Chloride: A more robust, two-step method involves converting the carboxylic acid to the corresponding acid chloride first. This highly reactive intermediate will rapidly react with the amine, often outcompeting lactonization.

  Protocol: Acid Chloride Formation and Amidation

  • Dissolve 2-(bromomethyl)cyclopropane-1-carboxylic acid (1.0 equiv) in anhydrous dichloromethane (DCM) under an inert atmosphere (N₂ or Ar).

  • Add a catalytic amount of anhydrous N,N-dimethylformamide (DMF) (1-2 drops).

  • Cool the solution to 0 °C in an ice bath.

  • Add oxalyl chloride or thionyl chloride (1.2-1.5 equiv) dropwise.[10]

  • Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature for 1-2 hours, monitoring by IR for the disappearance of the broad O-H stretch and appearance of the sharp acid chloride C=O stretch.

  • Concentrate the reaction mixture under reduced pressure to remove excess reagent and HCl.

  • Re-dissolve the crude acid chloride in fresh anhydrous DCM and cool to 0 °C.

  • In a separate flask, dissolve the amine (1.1 equiv) and a non-nucleophilic base like DIPEA (1.5 equiv) in anhydrous DCM.

  • Add the amine solution dropwise to the cold acid chloride solution.

  • Stir at 0 °C for 30 minutes and then at room temperature until the reaction is complete (monitor by TLC or LC-MS).

  • Proceed with a standard aqueous workup.

Problem 2: Formation of Dimer and/or N-Acylurea Byproducts

Observation: Mass spectrometry indicates the presence of species corresponding to (Amine + 2 * Acid - HBr) or (Acid + Coupling Agent). The reaction mixture may appear messy with multiple spots on TLC.

Root Cause Analysis:

• Dimerization (N-Alkylation): The amine reactant, being a nucleophile, can attack the electrophilic carbon of the bromomethyl group on another molecule. This is a classic Sₙ2 reaction that competes with the desired acylation at the carbonyl carbon.

• N-Acylurea Formation: This is specific to carbodiimide coupling agents (e.g., EDC, DCC).[3][5] The O-acylisourea intermediate can undergo an irreversible 1,3-acyl migration from the oxygen to a nitrogen of the carbodiimide backbone.[1][4]

Fig 2. Troubleshooting Decision Workflow

Solutions & Mitigation Strategies:

• To Reduce Dimerization (N-Alkylation):

  • Concentration: Run the reaction at a lower concentration (e.g., 0.05 - 0.1 M) to decrease the probability of intermolecular collisions.

  • Temperature: Keep the reaction temperature low (0 °C is ideal). The acylation reaction is generally faster and has a lower activation energy than the Sₙ2 alkylation.

  • Coupling Agent Choice: Use a highly efficient coupling agent like HATU or PyBOP. These reagents form activated esters that react very rapidly with the amine, consuming it before it has a chance to participate in side reactions.[11]

• To Prevent N-Acylurea Formation:

  • Use Additives: When using EDC or DCC, always include an additive such as 1-hydroxybenzotriazole (HOBt) or ethyl cyanohydroxyiminoacetate (OxymaPure). These additives react with the O-acylisourea to form an active ester intermediate that is less prone to rearrangement.[3][12]

  • Change Coupling Reagent Class: Switch from a carbodiimide to a phosphonium-based (PyBOP, BOP) or aminium/uronium-based (HATU, HBTU) reagent. These reagents operate through different mechanisms that are not susceptible to N-acylurea formation.[11][13]

Table 1: Comparison of Common Coupling Conditions and Their Impact on Byproduct Formation

Coupling System	Typical Conditions	Risk of Lactone	Risk of N-Alkylation	Risk of N-Acylurea	Recommended For
EDC / DIPEA	DCM or DMF, 0°C to RT	High	Moderate	High	Not recommended without additive
EDC / HOBt / DIPEA	DCM or DMF, 0°C to RT	Moderate	Moderate	Low	Good starting point
HATU / DIPEA	DMF, 0°C to RT	Low	Low	None	Hindered or sensitive substrates
Acid Chloride / DIPEA	DCM, 0°C to RT	Low	Moderate	None	Robust, high-yield synthesis

Recommended General Protocol

For a balance of efficiency, cost, and byproduct suppression, the following HATU-mediated protocol is recommended as a starting point for difficult amidation of 2-(bromomethyl)cyclopropane-1-carboxylic acid.

Protocol: HATU-Mediated Amidation

• Under an inert atmosphere (N₂ or Ar), add 2-(bromomethyl)cyclopropane-1-carboxylic acid (1.0 equiv) and HATU (1.1 equiv) to a flask.

• Dissolve the solids in anhydrous DMF.

• Cool the solution to 0 °C in an ice bath.

• Add diisopropylethylamine (DIPEA) (2.2 equiv) dropwise and stir the mixture for 5-10 minutes to allow for pre-activation.

• Add the amine (1.1 equiv) to the reaction mixture, either neat if it's a liquid or as a solution in a small amount of anhydrous DMF.

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction progress by TLC or LC-MS until the starting carboxylic acid is consumed (typically 2-4 hours).

• Upon completion, dilute the reaction with ethyl acetate and perform an aqueous workup, washing sequentially with 5% citric acid solution, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

By understanding the competing reaction pathways and carefully selecting the reaction conditions, researchers can successfully minimize byproduct formation and achieve high yields of the desired amide product.

References

• BenchChem. (n.d.). Technical Support Center: Managing Cyclopropane Reactivity in Multi-Step Synthesis.

• Wikipedia. (n.d.). Carbodiimide. Retrieved from [Link]

• BenchChem. (n.d.). Technical Support Center: Amide Coupling Reactions with Electron-Rich Amines.
• BenchChem. (n.d.). What is the mechanism of carbodiimide coupling reactions?.

• Aapptec Peptides. (2021, May 19). Carbodiimides and Additives. Retrieved from [Link]

• Gyan Sanchay. (n.d.). STABILITY OF CYCLOALKANES.
• Subirós-Funosas, R., et al. (2019). Amide Formation: Choosing the Safer Carbodiimide in Combination with OxymaPure to Avoid HCN Release. Organic Process Research & Development.

• Chemistry LibreTexts. (2026, March 10). 4.3: Stability of Cycloalkanes - Ring Strain. Retrieved from [Link]

• Isidro-Llobet, A., et al. (2022). tert-Butylethylcarbodiimide as an Efficient Substitute for Diisopropylcarbodiimide in Solid-Phase Peptide Synthesis: Understanding the Side Reaction of Carbodiimides with OxymaPure.
• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.

• HepatoChem, Inc. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

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• 13. hepatochem.com [hepatochem.com]

Reference Data & Comparative Studies

2-(Bromomethyl)cyclopropane-1-carboxylic acid vs 1-(Bromomethyl)cyclopropanecarboxylic acid

In modern drug discovery, constraining the conformational flexibility of a pharmacophore is a proven strategy to enhance target affinity, improve metabolic stability, and increase oral bioavailability. Cyclopropane rings are privileged motifs for this purpose. However, the exact positioning of functional groups on the cyclopropane ring dictates entirely different synthetic trajectories and biological applications.

This guide provides an in-depth comparative analysis of two critical positional isomers: 1-(Bromomethyl)cyclopropanecarboxylic acid and 2-(Bromomethyl)cyclopropanecarboxylic acid . By shifting the bromomethyl group by a single carbon, researchers unlock divergent chemical spaces—transitioning from spirocyclic unnatural amino acids to fused bicyclic lactones.

Structural Profiling and Mechanistic Divergence

The fundamental difference between these two building blocks lies in their substitution patterns, which govern their intramolecular reactivity and 3D spatial vectors.

The 1,1-Disubstituted Isomer: 1-(Bromomethyl)cyclopropanecarboxylic acid

In this geminally disubstituted cyclopropane, both the electrophilic (bromomethyl) and nucleophilic/acidic (carboxylate) moieties are anchored to Carbon-1. This proximity makes direct intramolecular cyclization highly strained (forming a 4-membered β -lactone). Instead, this building block is primarily utilized in intermolecular substitutions or rearrangement reactions. It is a premier precursor for 1-aminocyclopropanecarboxylic acid (ACC) derivatives via the Curtius rearrangement [1], and for the synthesis of spirocyclic scaffolds (e.g., spiro[1]hexanes and spiro-piperidines) which are increasingly used to replace planar aromatic rings in drug candidates.

The 1,2-Disubstituted Isomer: 2-(Bromomethyl)cyclopropanecarboxylic acid

In this vicinally disubstituted system, the stereochemistry dictates the reactivity. The cis-isomer places the carboxylate oxygen in the perfect Bürgi-Dunitz trajectory to displace the primary bromide. This results in a rapid, highly favored intramolecular SN​2 lactonization to form 3-oxabicyclo[3.1.0]hexan-2-one [2]. This fused γ -lactone is a cornerstone intermediate in the synthesis of conformationally restricted nucleoside analogues (locking the sugar pucker to enhance viral polymerase binding) and rigidified GABA receptor modulators [3].

Divergent synthetic trajectories of 1- vs 2-(bromomethyl)cyclopropanecarboxylic acid.

Quantitative Data & Performance Comparison

The following table summarizes the physicochemical properties and application profiles of both isomers to guide selection in synthetic planning.

Feature	1-(Bromomethyl)cyclopropanecarboxylic acid	2-(Bromomethyl)cyclopropanecarboxylic acid
CAS Number	56834-40-3 [4]	1932561-16-4 (for 1S,2S isomer)
Substitution Pattern	1,1-disubstituted (Geminal)	1,2-disubstituted (Vicinal)
Stereochemical Profile	Achiral (if unsubstituted elsewhere)	Chiral (exists as cis/trans diastereomers)
Primary Intramolecular Reaction	Strained β -lactonization (Rare)	Fused γ -lactonization (Highly Favored)
Key Intermediate Formed	Boc-1-(bromomethyl)cyclopropylamine	3-oxabicyclo[3.1.0]hexan-2-one
Primary MedChem Application	Spirocycles, Unnatural Amino Acids	Conformationally locked nucleosides, GABA analogs

Experimental Protocols: Self-Validating Workflows

As an application scientist, it is critical to design protocols where the chemistry provides immediate, observable feedback (self-validation) to ensure the reaction is proceeding as intended before committing to LC-MS or NMR analysis.

Protocol A: Synthesis of Boc-Protected ACC Precursor from the 1-Isomer

Objective: Convert the carboxylic acid to a Boc-protected amine via Curtius rearrangement while preserving the reactive bromomethyl group.

• Preparation: Dissolve 1-(bromomethyl)cyclopropanecarboxylic acid (1.0 eq) in anhydrous toluene/t-butanol (1:1 v/v, 0.2 M).

• Activation: Add triethylamine ( Et3​N , 1.2 eq). The solution remains clear. The base deprotonates the acid, increasing its nucleophilicity.

• Azide Formation: Dropwise add Diphenylphosphoryl azide (DPPA, 1.1 eq) at room temperature.

• Thermal Rearrangement (Self-Validation Step): Gradually heat the reaction to 80°C.

  • Causality & Validation: Heating induces the Curtius rearrangement of the acyl azide. You will observe steady gas evolution (bubbling) . This is N2​ gas being extruded as the molecule rearranges into an isocyanate. The reaction is complete when gas evolution entirely ceases, providing a reliable visual endpoint.

• Trapping: The highly electrophilic isocyanate is immediately trapped by the t-butanol solvent in situ, forming the stable tert-butyl carbamate (Boc-amine).

• Workup: Concentrate under reduced pressure, dilute with EtOAc, and wash with 5% citric acid and brine to remove unreacted DPPA and salts.

Protocol B: Intramolecular Lactonization of the cis-2-Isomer

Objective: Synthesize the privileged 3-oxabicyclo[3.1.0]hexan-2-one scaffold.

• Preparation: Dissolve cis-2-(bromomethyl)cyclopropanecarboxylic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF, 0.5 M).

  • Causality: DMF is a polar aprotic solvent. It leaves the carboxylate anion unsolvated ("naked"), drastically increasing its nucleophilicity for the SN​2 displacement.

• Base Addition: Add anhydrous Potassium Carbonate ( K2​CO3​ , 1.5 eq).

• Reaction Monitoring (Self-Validation Step): Stir at room temperature for 4 hours.

  • Causality & Validation: As the K2​CO3​ deprotonates the acid, the intramolecular cyclization occurs rapidly due to the proximity effect. You will observe the precipitation of a fine white solid (KBr) . Furthermore, on a TLC plate (Hexanes/EtOAc 3:1), the starting material will appear as a polar, streaking spot (due to the free carboxylic acid), which will cleanly convert to a fast-moving, non-streaking spot (the lactone) that is UV-inactive but stains strongly with KMnO4​ .

• Workup: Filter the suspension to remove KBr and excess K2​CO3​ . Dilute the filtrate with water and extract with diethyl ether. The rigid bicyclic lactone partitions cleanly into the organic layer.

Strategic Summary for Drug Development

Choosing between these two building blocks dictates the architectural future of your drug candidate.

• Select 1-(Bromomethyl)cyclopropanecarboxylic acid when your SAR requires a linear extension from a single anchor point, such as building spiro-piperidines to improve the metabolic half-life of a compound by removing benzylic oxidation sites.

• Select 2-(Bromomethyl)cyclopropanecarboxylic acid when your goal is to lock a flexible chain into a rigid conformation. The resulting 3-oxabicyclo[3.1.0]hexane core is unmatched in its ability to mimic the "northern" envelope conformation of ribose sugars, a critical feature in the design of next-generation antiviral nucleoside analogues [3].

References

• Akter, M., et al. "Advances in the Synthesis of Cyclopropylamines." Chemical Reviews, American Chemical Society, 2025.

• Kondrádová, D., et al. "1-(Phenylsulfonyl)-3-oxabicyclo[3.1.0]hexan-2-one as a Building Block in Organic Synthesis." The Journal of Organic Chemistry, American Chemical Society, 2018.

• Benchchem Editorial Team. "Structure-Activity Relationship of 6-Oxabicyclo[3.1.0]hexane Derivatives: A Comparative Guide." Benchchem, 2023.

• Sigma-Aldrich. "1-(Bromomethyl)cyclopropanecarboxylic acid Product Specification (CAS: 56834-40-3)." Sigma-Aldrich Life Science, 2024.

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A Comparative Guide to HPLC Method Validation for the Purity of 2-(Bromomethyl)cyclopropane-1-carboxylic acid

In the landscape of pharmaceutical development, the purity of starting materials and intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. The compound 2-(Bromomethyl)cyclopropane-1-carboxylic acid is a key building block in the synthesis of various active pharmaceutical ingredients (APIs). Its inherent reactivity and potential for isomeric impurities necessitate a robust, validated analytical method to ensure its quality. This guide provides an in-depth comparison of two distinct High-Performance Liquid Chromatography (HPLC) methods for determining the purity of 2-(Bromomethyl)cyclopropane-1-carboxylic acid, grounded in the principles of scientific integrity and regulatory compliance.

The validation of an analytical procedure is the process of demonstrating its suitability for the intended purpose.[1][2] This guide will adhere to the globally recognized standards set forth by the International Council for Harmonisation (ICH), specifically the Q2(R1) guideline on "Validation of Analytical Procedures".[3][4][5][6]

A primary analytical challenge presented by 2-(Bromomethyl)cyclopropane-1-carboxylic acid is its lack of a strong chromophore, which makes direct ultraviolet (UV) detection at low concentrations difficult.[7][8] To overcome this, pre-column derivatization is a common and effective strategy to introduce a UV-active moiety to the analyte molecule.[7][9][10] This guide will compare a traditional reversed-phase C18 column approach with a more modern phenyl-hexyl stationary phase, each employing a different derivatization strategy to enhance detection and selectivity.

Comparative HPLC Methodologies

This guide will evaluate two distinct HPLC methods for the purity determination of 2-(Bromomethyl)cyclopropane-1-carboxylic acid.

Method A: The Industry Standard - C18 with p-Bromophenacyl Bromide Derivatization

This method represents a well-established approach, utilizing a conventional C18 column, known for its robustness and wide applicability.[11] Derivatization is performed using p-bromophenacyl bromide, a reagent that reacts with carboxylic acids to form strongly UV-absorbing esters.[9]

Method B: The Modern Alternative - Phenyl-Hexyl with 4-Bromomethylbiphenyl Derivatization

Method B employs a phenyl-hexyl stationary phase, which offers alternative selectivity through π-π interactions, potentially providing better resolution for structurally similar impurities. This method is paired with 4-bromomethylbiphenyl as the derivatizing agent, which not only provides a strong chromophore but also introduces a larger, more rigid structure that can enhance chromatographic retention and separation.[7]

Parameter	Method A	Method B
Column	C18, 250 x 4.6 mm, 5 µm	Phenyl-Hexyl, 150 x 4.6 mm, 3 µm
Mobile Phase A	0.1% Phosphoric Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile	Acetonitrile
Gradient	60% B to 95% B over 15 min	50% B to 90% B over 10 min
Flow Rate	1.0 mL/min	1.2 mL/min
Column Temperature	30 °C	35 °C
Derivatizing Agent	p-Bromophenacyl bromide	4-Bromomethylbiphenyl
Detection	UV at 260 nm	UV at 254 nm
Injection Volume	10 µL	5 µL

HPLC Method Validation Workflow

The validation of an analytical method is a systematic process to ensure its reliability for routine use. The following diagram illustrates the typical workflow for HPLC method validation.

Caption: A typical workflow for HPLC method validation.

Experimental Protocols and Comparative Data

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[1]

Experimental Protocol:

• Blank Analysis: Inject a blank solvent (diluent) to ensure no interfering peaks at the retention time of the analyte and its known impurities.

• Impurity Spiking: Prepare a solution of 2-(Bromomethyl)cyclopropane-1-carboxylic acid and spike it with known potential impurities (e.g., starting materials, by-products).

• Forced Degradation: Subject the analyte to stress conditions (acid, base, oxidation, heat, light) to generate potential degradation products. Analyze these stressed samples.

• Peak Purity Analysis: Utilize a photodiode array (PDA) detector to assess peak purity of the analyte in the presence of potential interferences.

Comparative Data:

Parameter	Method A	Method B
Resolution (Analyte vs. Closest Impurity)	1.8	2.5
Peak Purity Index	> 0.999	> 0.999
Interference from Blank	None	None

Analysis: Method B, with the phenyl-hexyl column, demonstrated superior resolution between the main peak and the closest eluting impurity, indicating better specificity. This is likely due to the alternative selectivity offered by the phenyl-hexyl stationary phase.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[1]

Experimental Protocol:

• Prepare a series of at least five concentrations of the derivatized 2-(Bromomethyl)cyclopropane-1-carboxylic acid standard, ranging from the reporting limit to 120% of the nominal concentration.

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area against the concentration.

• Perform linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Comparative Data:

Parameter	Method A	Method B
Range	0.1 - 1.2 mg/mL	0.05 - 1.2 mg/mL
Correlation Coefficient (r²)	0.9992	0.9998
Y-intercept	Minimal	Minimal

Analysis: Both methods exhibited excellent linearity. Method B showed a slightly higher correlation coefficient and a wider linear range, suggesting a more robust linear response.

Accuracy

Accuracy is the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[1]

Experimental Protocol:

• Prepare a sample matrix (e.g., a placebo formulation or a solution of related substances) and spike it with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery.

Comparative Data:

Concentration Level	Method A (% Recovery)	Method B (% Recovery)
80%	99.2%	100.1%
100%	99.8%	100.3%
120%	100.5%	100.8%
Mean Recovery	99.8%	100.4%
RSD (%)	0.65%	0.35%

Analysis: Both methods demonstrated high accuracy. Method B showed slightly better mean recovery and a lower relative standard deviation (RSD), indicating a higher degree of accuracy and less variability.

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the relative standard deviation (RSD). Precision is evaluated at two levels: repeatability and intermediate precision.[1]

Experimental Protocol:

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate injections of a homogeneous sample at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

Comparative Data:

Parameter	Method A (RSD%)	Method B (RSD%)
Repeatability	0.85%	0.45%
Intermediate Precision	1.20%	0.75%

Analysis: Method B demonstrated significantly better precision, with lower RSD values for both repeatability and intermediate precision. This suggests that Method B is more rugged and less susceptible to minor variations in experimental conditions.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The Limit of Detection (LOD) is the lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value. The Limit of Quantification (LOQ) is the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[1]

Experimental Protocol:

LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve using the following formulas:

• LOD = 3.3 * (Standard Deviation of the Intercept / Slope)

• LOQ = 10 * (Standard Deviation of the Intercept / Slope)

Comparative Data:

Parameter	Method A	Method B
LOD	0.03 mg/mL	0.015 mg/mL
LOQ	0.1 mg/mL	0.05 mg/mL

Analysis: Method B, with its more sensitive derivatizing agent and potentially more efficient chromatography on the 3 µm particle size column, exhibited significantly lower LOD and LOQ values. This makes it more suitable for the detection and quantification of trace-level impurities.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[1]

Experimental Protocol:

• Introduce small, deliberate variations to the method parameters, one at a time.

• Parameters to vary include:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (± 2% organic)

• Analyze the system suitability parameters (e.g., resolution, tailing factor, theoretical plates) under each varied condition.

Comparative Data:

Varied Parameter	Method A (System Suitability)	Method B (System Suitability)
Flow Rate (+0.1 mL/min)	Passed	Passed
Flow Rate (-0.1 mL/min)	Passed	Passed
Temperature (+2 °C)	Passed	Passed
Temperature (-2 °C)	Passed	Passed
Organic Phase (+2%)	Passed	Passed
Organic Phase (-2%)	Passed	Passed

Analysis: Both methods demonstrated good robustness, with no significant impact on system suitability parameters when small, deliberate changes were made.

Decision Logic for Method Selection

The choice between two validated methods often depends on the specific application and desired performance characteristics. The following diagram illustrates a decision-making process for selecting the optimal HPLC method.

Caption: Decision logic for selecting the appropriate HPLC method.

Conclusion

Both HPLC methods presented in this guide are capable of providing accurate and reliable purity data for 2-(Bromomethyl)cyclopropane-1-carboxylic acid, as demonstrated by the validation results. However, the comparative data clearly indicates that Method B, utilizing a phenyl-hexyl column with 4-bromomethylbiphenyl derivatization, offers superior performance in several key areas:

• Higher Specificity: Better resolution of the analyte from potential impurities.

• Enhanced Sensitivity: Lower LOD and LOQ values, crucial for trace impurity analysis.

• Improved Precision: Greater consistency in results, leading to higher confidence in the data.

• Wider Linear Range: More flexibility in sample concentrations.

While Method A represents a reliable and widely used approach, Method B showcases the advantages of employing modern column chemistries and derivatization strategies to achieve a higher level of analytical performance. For researchers, scientists, and drug development professionals, the selection of a well-validated, high-performance analytical method is paramount. Based on the comprehensive validation data presented, Method B is the recommended choice for the routine purity analysis of 2-(Bromomethyl)cyclopropane-1-carboxylic acid, particularly in a stringent regulatory environment where the accurate quantification of all potential impurities is critical.

References

• Q2(R2) Validation of Analytical Procedures March 2024 - FDA. Available from: [Link]

• FDA Guidance on Analytical Method Validation | PDF | Food And Drug Administration. Available from: [Link]

• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples - MDPI. Available from: [Link]

• Highlights from FDA's Analytical Test Method Validation Guidance - ProPharma. Available from: [Link]

• HPLC Analysis of Carboxylic Acids - Chromtech. Available from: [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA. Available from: [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. Available from: [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics July 2015 - FDA. Available from: [Link]

• EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5 - ECA Academy. Available from: [Link]

• High Performance Liquid Chromatographic Analysis of Carboxylic Acids in Pyroligneous Fluids - ResearchGate. Available from: [Link]

• Determination of Major Carboxylic Acids in Wine by an Optimized HPLC Method with Linear Gradient Elution - American Journal of Enology and Viticulture. Available from: [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology - EMA. Available from: [Link]

• Quality guidelines: specifications, analytical procedures and analytical validation | European Medicines Agency (EMA). Available from: [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. - European Bioanalysis Forum. Available from: [Link]

• A Review of HPLC Method Development and Validation as per ICH Guidelines - Asian Journal of Pharmaceutical Analysis. Available from: [Link]

• ICH Q2(R1) Guideline: Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

• ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). Available from: [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. Available from: [Link]

• One-pot synthesis and chiral analysis of cyclopropane derivatives - PubMed. Available from: [Link]

• Quality Guidelines - ICH. Available from: [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs | LCGC International. Available from: [Link]

• Efficient method development for chiral separation by using CHIRAL ART columns. Available from: [Link]

• Supporting Information Enantioselective bacterial hydrolysis of amido esters and diamides derived from (±)-trans-cyclopropane-1,2-dicarboxylic acid - The Royal Society of Chemistry. Available from: [Link]

• Asymmetric Synthesis of Chiral Cyclopropanes from Vinyl Sulfoxonium Ylides Catalyzed by a Chiral-at-Metal Rh(III) Complex | Organic Letters - ACS Publications. Available from: [Link]

• Separation of Cyclopropane carboxylic acid on Newcrom R1 HPLC column. Available from: [Link]

• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples - PMC. Available from: [Link]

• HPLC Determination of Enantiomeric Thiazolidine-2-Carboxylic Acid on Chiral Stationary Phase with Pre-Column Derivatization - ResearchGate. Available from: [Link]

• 2-Bromo-1-methylcyclopropane-1-carboxylic acid(CAS# 292623-33-7 ) - Angene Chemical. Available from: [Link]

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Spectroscopic Comparison Guide: 2-(Bromomethyl)cyclopropane-1-carboxylic Acid Derivatives

Executive Summary & Structural Overview

Derivatives of 2-(bromomethyl)cyclopropane-1-carboxylic acid—including its free acid, esters, and amides—are highly valued conformationally restricted building blocks in organic synthesis and medicinal chemistry[1][2]. Because the cyclopropane ring locks the spatial orientation of its substituents, determining the exact stereochemistry (cis vs. trans) is a critical quality control step in drug development pipelines.

This guide provides an objective, data-driven comparison of these derivatives, focusing on how functional group transformations and stereoisomerism manifest in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Diagram 1: Structural relationships and stereoisomerism of cyclopropanecarboxylic acid derivatives.

Spectroscopic Differentiation

NMR Spectroscopy: The Karplus Equation in Rigid Rings

The most definitive method for distinguishing cis and trans isomers of cyclopropane derivatives is 1 H NMR spectroscopy, specifically by analyzing the vicinal coupling constants ( 3J ) between the protons on the cyclopropane ring[3].

In freely rotating alkane chains, the Karplus equation averages out. However, the rigid geometry of the cyclopropane ring fixes the dihedral angles.

• Cis-protons are nearly eclipsed, with a dihedral angle ( θ ) of approximately 0°. According to the Karplus curve, this maximizes orbital overlap, resulting in a large coupling constant ( 3Jcis​≈8−12 Hz)[4].

• Trans-protons reside on opposite faces of the ring. Due to the geometric constraints of the three-membered ring, their dihedral angle is roughly 144° (not the ideal 180° seen in unstrained systems). Consequently, the coupling constant is significantly smaller ( 3Jtrans​≈4−9 Hz)[3][4].

Table 1: Comparative NMR Data ( 1 H and 13 C in CDCl 3​ )

Note: Chemical shifts ( δ ) are approximate and vary slightly based on concentration and exact solvent conditions.

Derivative	Isomer	1 H NMR: Ring Protons ( 3J coupling)	1 H NMR: -CH 2​ Br	13 C NMR: Carbonyl (C=O)	13 C NMR: -CH 2​ Br
Free Acid	Cis	δ 1.5 - 2.0 ppm ( J≈8.5 Hz )	δ 3.4 ppm (d)	δ ~178.5 ppm	δ ~33.2 ppm
Free Acid	Trans	δ 1.6 - 2.2 ppm ( J≈5.5 Hz )	δ 3.5 ppm (d)	δ ~179.0 ppm	δ ~34.1 ppm
Methyl Ester	Cis	δ 1.4 - 1.9 ppm ( J≈8.4 Hz )	δ 3.3 ppm (d)	δ ~173.5 ppm	δ ~33.5 ppm
Methyl Ester	Trans	δ 1.5 - 2.1 ppm ( J≈5.4 Hz )	δ 3.4 ppm (d)	δ ~174.2 ppm	δ ~34.5 ppm
Amide	Trans	δ 1.4 - 2.0 ppm ( J≈5.2 Hz )	δ 3.4 ppm (d)	δ ~171.0 ppm	δ ~34.0 ppm

Infrared (IR) Spectroscopy

IR spectroscopy provides rapid confirmation of successful derivatization from the free acid to the ester or amide by monitoring the carbonyl (C=O) stretching frequency. The cyclopropane ring itself also exhibits a characteristic C-H stretch above 3000 cm −1 , which is unusually high for sp 3 hybridized carbons due to the increased s-character of the strained ring bonds.

Table 2: Diagnostic IR Vibrational Frequencies

Functional Group	Diagnostic Peak (cm −1 )	Peak Characteristics
Free Acid	1700 - 1710	Strong C=O stretch; Broad O-H stretch (2500-3300 cm −1 )
Methyl Ester	1735 - 1745	Strong, sharp C=O stretch; Absence of broad O-H band
Amide	1650 - 1680	Strong C=O stretch (Amide I); N-H stretch (~3200-3400 cm −1 )
Cyclopropane	3010 - 3080	Weak to medium C-H stretch (diagnostic for strained rings)

Mass Spectrometry (MS)

All 2-(bromomethyl)cyclopropane derivatives exhibit a highly diagnostic isotopic signature in Mass Spectrometry due to the presence of bromine. Natural bromine exists as a nearly 1:1 ratio of 79 Br and 81 Br.

• Molecular Ion ( M+ ): Appears as a distinct doublet separated by 2 mass units (M and M+2) with approximately equal intensity.

• Primary Fragmentation: The most common initial fragmentation is the loss of a bromine radical ( ⋅ Br), resulting in a strong [M - 79] / [M - 81] peak. This base peak corresponds to the cyclopropylmethyl cation, which often undergoes ring expansion to a more stable cyclobutyl or homoallyl cation.

Experimental Workflows & Protocols

To ensure scientific integrity and reproducibility, the following workflow demonstrates a self-validating system for synthesizing, isolating, and characterizing these derivatives.

Diagram 2: Standard workflow for the isolation and characterization of cyclopropane derivatives.

Protocol 1: Chromatographic Separation of Cis/Trans Isomers

Causality Note:Cis and trans isomers of cyclopropanecarboxylic acids often have different polarities. The cis isomer, having both the bulky bromomethyl and carboxylic groups on the same face, typically possesses a larger net dipole moment, making it interact more strongly with the stationary phase.

• Preparation: Load the crude mixture of 2-(bromomethyl)cyclopropane-1-carboxylate esters onto a silica gel column.

• Elution: Utilize a low-polarity solvent system (e.g., 5% to 10% Ethyl Acetate in Hexanes).

• Collection: The trans isomer will generally elute first due to its lower dipole moment and reduced interaction with the polar silica gel. The cis isomer will elute second.

• Verification: Spot fractions on TLC and visualize using a KMnO 4​ stain (cyclopropanes resist standard UV visualization unless conjugated).

Protocol 2: High-Fidelity NMR Acquisition

Causality Note: Accurate integration and resolution of the 3J coupling constants are mandatory for assigning stereochemistry.

• Sample Prep: Dissolve 15-20 mg of the purified isomer in 0.6 mL of anhydrous CDCl 3​ . Crucial step: Ensure the CDCl 3​ is acid-free (passed through basic alumina) to prevent trace acid-catalyzed degradation of the cyclopropane ring.

• Instrument Setup: Tune the NMR spectrometer to 1 H (typically 400 MHz or higher).

• Acquisition Parameters: Set the relaxation delay (D1) to at least 2.0 seconds. Cyclopropane protons can have longer T1​ relaxation times; a short delay will result in inaccurate integrations, ruining the self-validating nature of the proton count.

• Processing: Apply a mild Gaussian window function prior to Fourier Transformation to enhance the resolution of the fine multiplet splitting, allowing for precise measurement of the 3J values in Hz.

Conclusion & Best Practices

When working with 2-(bromomethyl)cyclopropane-1-carboxylic acid derivatives, researchers should prioritize 1 H NMR as the primary diagnostic tool. The rigid nature of the cyclopropane ring ensures that the Karplus equation yields highly reliable, distinct coupling constants for cis (~8-12 Hz) and trans (~4-9 Hz) isomers[3][4]. IR and MS serve as excellent orthogonal techniques to confirm successful functional group transformations (Acid → Ester → Amide) and verify the presence of the bromomethyl moiety via its 1:1 isotopic signature.

References

• European Patent Office. "BIARYL DERIVATIVES AS GPR120 AGONISTS - EP 3628661 A1". googleapis.com. Available at: [Link]

• Oxford Learning Link. "Chapter 32: The Karplus Equation". oup.com. Available at: [Link]

• Organic Chemistry Data. "NMR Spectroscopy :: 5-HMR-5 Vicinal Proton-Proton Coupling 3JHH". organicchemistrydata.org. Available at: [Link]

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